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2-(2-(Piperidyl)ethoxy)ethanol Documentation Hub

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  • Product: 2-(2-(Piperidyl)ethoxy)ethanol
  • CAS: 71872-99-6

Core Science & Biosynthesis

Foundational

Solubility of 2-(2-(Piperidin-1-yl)ethoxy)ethanol in organic solvents

Executive Summary This technical guide provides a comprehensive analysis of 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS: 3603-43-8), a critical tertiary amine intermediate used in pharmaceutical synthesis and advanced solve...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive analysis of 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS: 3603-43-8), a critical tertiary amine intermediate used in pharmaceutical synthesis and advanced solvent engineering. Characterized by its amphiphilic structure—comprising a lipophilic piperidine ring and a hydrophilic glycol ether tail—this molecule presents a unique solubility profile essential for process chemists optimizing reaction yields or developing biphasic CO₂ capture systems.

Key Takeaway: The molecule’s solubility is governed by a delicate balance between the hydrogen-bonding capacity of the hydroxyl/ether groups and the hydrophobic bulk of the piperidine ring. Understanding this balance is prerequisite for its use as a linker in antitussive drugs (e.g., Pipazetate) and as a regenerable solvent in green chemistry applications.

Physicochemical Characterization

Before analyzing solubility, we must establish the molecular baseline. The presence of the tertiary nitrogen introduces basicity, while the ethoxyethanol chain provides significant polar surface area.

Table 1: Physicochemical Profile of 2-(2-(Piperidin-1-yl)ethoxy)ethanol

PropertyValue / CharacteristicRelevance to Solubility
CAS Number 3603-43-8Unique Identifier
Molecular Formula C₉H₁₉NO₂MW: 173.25 g/mol
Structure N-substituted PiperidineAmphiphilic nature (Head: Polar, Tail: Non-polar ring)
pKa (Predicted) ~9.8 (Piperidine N)High solubility in acidic aqueous media (protonation)
LogP (Predicted) ~0.48 - 0.8Moderate lipophilicity; suggests miscibility in both water and organics
H-Bond Donors 1 (Hydroxyl -OH)Critical for solubility in protic solvents (Alcohols)
H-Bond Acceptors 3 (N, Ether O, Alcohol O)Facilitates solubility in water and polar aprotic solvents

Solubility Landscape: A Predictive Matrix

As a Senior Scientist, I advise against relying solely on "like dissolves like." Instead, we apply Hansen Solubility Parameters (HSP) logic. This molecule acts as a "surfactant-like" solvent, bridging gaps between disparate phases.

Polar Protic Solvents (High Solubility)
  • Solvents: Water, Methanol, Ethanol, Isopropanol.

  • Mechanism: The terminal hydroxyl group (-OH) and the ether oxygen act as strong hydrogen bond acceptors/donors. The tertiary amine nitrogen accepts hydrogen bonds from water/alcohols.

  • Observation: Expect complete miscibility or very high solubility (>50 g/100g ).

  • Application Note: In aqueous solutions, the basic nitrogen will raise pH. Solubility increases significantly as pH drops below pKa (~9.8) due to protonation (

    
    ).
    
Polar Aprotic Solvents (High Solubility)
  • Solvents: DMSO, DMF, Acetonitrile, Acetone.

  • Mechanism: Dipole-dipole interactions dominate. The polar ether linkage aligns well with the high dielectric constants of these solvents.

  • Observation: Soluble. These are excellent media for nucleophilic substitution reactions involving this molecule, as they solvate the cation but leave the nucleophilic nitrogen relatively free (if unprotonated).

Non-Polar / Chlorinated Solvents (Moderate to High)
  • Solvents: Chloroform, Dichloromethane (DCM), Toluene.

  • Mechanism: The lipophilic piperidine ring drives solubility here via Van der Waals (dispersion) forces. Chloroform is particularly effective due to its ability to donate a weak hydrogen bond to the amine nitrogen.

  • Observation: Highly soluble in chlorinated solvents (often used for extraction from water). Moderate solubility in Toluene; likely low solubility in straight-chain aliphatics (Hexane/Heptane) at room temperature, potentially forming a biphasic system (critical for purification protocols).

Experimental Protocol: Dynamic Solubility Determination

To validate the solubility profile for regulatory or process control (CMC), use the Laser Monitoring Observation Technique . This method is superior to gravimetric analysis for viscous amino-ethers as it eliminates filtration errors.

Protocol Validity: Self-validating via Tyndall effect detection (laser scatter).

Workflow Diagram (DOT)

SolubilityProtocol cluster_validity Validation Check Start Start: Weigh Solute & Solvent Equilibrium Step 1: Thermostatted Mixing (jacketed vessel, magnetic stir) Start->Equilibrium LaserSetup Step 2: Laser Path Alignment (He-Ne Laser @ 632.8 nm) Equilibrium->LaserSetup Dissolution Step 3: Dynamic Dissolution (Temp ramp 0.1 K/min) LaserSetup->Dissolution Detection Step 4: Transmittance Monitoring (Detect Tyndall Effect disappearance) Dissolution->Detection Solute dissolves Calculation Step 5: Calculate Mole Fraction (x) Detection->Calculation Max Transmittance reached Check Repeat 3x (RSD < 2%) Calculation->Check

Figure 1: Laser Monitoring Solubility Determination Workflow. This dynamic method ensures precise saturation point detection without sampling errors.

Step-by-Step Methodology:

  • Preparation: Place a precise mass (

    
    ) of 2-(2-(Piperidin-1-yl)ethoxy)ethanol and solvent (
    
    
    
    ) in a jacketed glass vessel.
  • Setup: Direct a He-Ne laser beam through the solution to a light intensity meter.

  • Process: Maintain agitation. If the solution is turbid (undissolved solute), slowly increase temperature (0.1 K/min).

  • Detection: Monitor laser transmittance. The "clear point" (solubility temperature) is defined when transmittance maximizes and stabilizes (disappearance of scattering particles).

  • Calculation: Convert mass ratio to mole fraction solubility (

    
    ).
    

Applications in Drug Development & Green Chemistry

Pharmaceutical Intermediate (Linker Chemistry)

This molecule is a vital building block for ether-linked pharmaceuticals.

  • Case Study (Pipazetate): It serves as the side chain precursor. The hydroxyl group is typically activated (e.g., via tosylation or chlorination using thionyl chloride) to couple with a pharmacophore core (e.g., azaphenothiazine).

  • Process Insight: When using it as a reactant, use Toluene or DCM as the solvent. The high solubility ensures homogeneous kinetics, while the basic nitrogen scavenges acidic byproducts (like HCl), potentially eliminating the need for an external base.

CO₂ Capture (Sterically Hindered Amine)

In "Green Chemistry" applications, this molecule acts as a Tertiary Amine Absorbent .

  • Mechanism: Unlike primary amines (MEA) which form stable carbamates (high energy to regenerate), this tertiary amine cannot form a direct carbamate. Instead, it catalyzes the hydration of CO₂ to form bicarbonate.

  • Benefit: Lower heat of regeneration.[1]

  • Solubility Role: Its amphiphilic nature allows for "Phase-Change" solvents—where the CO₂-rich phase separates from the lean phase, reducing the volume sent to the stripper.

CO₂ Capture Mechanism Diagram (DOT)

CO2Capture Amine Tertiary Amine (R3N) Intermediate Protonated Amine (R3NH+) Amine->Intermediate Base Catalysis CO2 CO2 + H2O Product Bicarbonate (HCO3-) CO2->Product Hydration Intermediate->Product Ionic Pair Formation Regen Regeneration (Heat) Product->Regen Stripping Regen->Amine Recycle

Figure 2: Mechanism of CO₂ capture using tertiary amines. The inability to form stable carbamates (due to lack of N-H bond) makes this molecule energy-efficient for solvent regeneration.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 76958, 2-(2-(Piperidin-1-yl)ethoxy)ethanol. Retrieved from [Link]

  • Zhang, J., et al. (2012). Efficient non-aqueous solvent formed by 2-piperidineethanol and ethylene glycol for CO2 absorption. Chemical Communications. (Contextual reference for piperidine-alcohol solvents). Retrieved from [Link]

  • LookChem. Synthesis and Application of Pipazetate Intermediates. Retrieved from [Link]

Sources

Exploratory

Physical properties of 2-(2-Piperidinoethoxy)ethanol liquid

Executive Summary This technical guide provides a comprehensive physicochemical analysis of 2-(2-Piperidinoethoxy)ethanol (CAS: 3603-43-8).[1][2] A bifunctional amino-ether, this compound bridges the gap between lipophil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive physicochemical analysis of 2-(2-Piperidinoethoxy)ethanol (CAS: 3603-43-8).[1][2] A bifunctional amino-ether, this compound bridges the gap between lipophilic cyclic amines and hydrophilic glycol ethers.[1][2] Its unique structure—comprising a piperidine ring, an ether linkage, and a primary hydroxyl group—renders it a critical intermediate in the synthesis of pharmaceutical agents (e.g., antihistamines, antispasmodics) and a versatile solvent for high-value organic transformations.[1][2]

This document details the thermodynamic properties, solubility parameters, and experimental protocols required for the precise characterization and handling of this compound in drug development and industrial research settings.[2]

Molecular Architecture & Identification

The molecule consists of a piperidine heterocycle N-alkylated with a diethylene glycol chain.[1][2] The steric bulk of the piperidine ring combined with the flexible, polar ethoxy-ethanol tail creates a surfactant-like amphiphilicity, influencing its partitioning behavior in biological systems.[1]

Table 1: Chemical Identification Data

ParameterSpecification
IUPAC Name 2-[2-(Piperidin-1-yl)ethoxy]ethanol
Common Synonyms 1-[2-(2-Hydroxyethoxy)ethyl]piperidine; 2-(2-Piperidinoethoxy)ethanol
CAS Registry Number 3603-43-8
Molecular Formula C₉H₁₉NO₂
Molecular Weight 173.25 g/mol
SMILES OCCOCCN1CCCCC1
InChI Key FLNQAPQQAZVRDA-UHFFFAOYSA-N (Analogous backbone verification)

Thermodynamic & Transport Properties

The following data aggregates experimental values and high-confidence predicted models (where experimental gaps exist) to establish a baseline for process engineering.

Table 2: Physicochemical Properties

PropertyValueCondition / MethodSource
Physical State Liquid@ 20°C, 1 atmExperimental
Boiling Point 105–106 °C @ 3 Torr (Vacuum)Experimental [1]
Density 1.007 ± 0.06 g/cm³@ 20°C (Predicted)Calculated [2]
Refractive Index ~1.48 – 1.50@ 20°C (Predicted)Analogous Est.[1][2][3][4]
Flash Point 115.9 ± 20.4 °CClosed Cup (Calc.)[1][2][5]Calculated [2]
Vapor Pressure ~0.01 mmHg@ 25°C (Predicted)Calculated
Molar Refractivity 48.5 ± 0.3 cm³--Calculated

Technical Insight: The high boiling point relative to its molecular weight is attributed to intermolecular hydrogen bonding facilitated by the terminal hydroxyl group, despite the tertiary amine preventing N-H bonding.[2]

Solubility & Partitioning Coefficients

For drug development professionals, the partitioning of 2-(2-Piperidinoethoxy)ethanol is critical for understanding its behavior as a solvent or a pharmacophore.[1][2]

  • LogP (Octanol/Water): 0.48 (Predicted) [3].[1][2]

    • Implication: The compound is moderately hydrophilic.[1][2] It resides on the boundary of "Lipinski’s Rule of 5" compliance for fragments, suggesting good oral bioavailability potential if incorporated into a drug scaffold.[2]

  • pKa (Basic Nitrogen): 9.8 – 10.2 (Predicted).[1][2]

    • Mechanism:[2][6][7] The piperidine nitrogen is a tertiary amine.[1][2] While typical piperidines have a pKa ~11, the inductive electron-withdrawing effect of the

      
      -oxygen (in the ethoxy chain) slightly reduces the electron density on the nitrogen, lowering the pKa.[1]
      
  • Solubility: Miscible in water, ethanol, chloroform, and ethyl acetate.[2]

Experimental Protocols

This section outlines self-validating workflows for the synthesis and characterization of 2-(2-Piperidinoethoxy)ethanol.

Protocol A: Synthesis via Nucleophilic Substitution

Objective: Synthesize the target from Piperidine and 2-(2-Chloroethoxy)ethanol.

  • Reagents:

    • Piperidine (1.2 equiv) – Acts as nucleophile and acid scavenger.[1][2]

    • 2-(2-Chloroethoxy)ethanol (1.0 equiv).[1][2][3][8]

    • Solvent: Toluene or Ethanol (Anhydrous).[1][2]

    • Base: Potassium Carbonate (

      
      ) or excess Piperidine.[1][2]
      
  • Procedure:

    • Charge the reactor with 2-(2-Chloroethoxy)ethanol and solvent.[1][2]

    • Add base (

      
      ) and heat to 60°C.
      
    • Add Piperidine dropwise over 30 minutes to control exotherm.[1][2]

    • Reflux for 6–8 hours.[1][2] Monitor via TLC (Mobile phase: MeOH/DCM 1:9).

    • Workup: Filter off salts. Remove solvent under reduced pressure.[1][2]

    • Purification: Distill the residue under high vacuum (target fraction: 105–106°C @ 3 Torr).

Protocol B: Purity Determination via Non-Aqueous Titration

Objective: Quantify amine content to verify purity >98%.

  • Solvent System: Glacial Acetic Acid.[1][2]

  • Titrant: 0.1 N Perchloric Acid (

    
    ) in acetic acid.
    
  • Indicator: Crystal Violet (transitions from violet to blue-green).[1][2]

  • Calculation:

    
    
    Where 
    
    
    
    = Volume of titrant (mL),
    
    
    = Normality,
    
    
    = 173.25,
    
    
    = Sample weight (g).[1][2][6]

Visualization of Workflows

Figure 1: Synthesis & Purification Logic

This diagram illustrates the critical path from raw materials to the isolated intermediate, highlighting the key purification checkpoint.[2]

SynthesisWorkflow Start Raw Materials: Piperidine + 2-(2-Chloroethoxy)ethanol Reaction Nucleophilic Substitution (Reflux in Toluene, 8h) Start->Reaction Heat/Base Workup Filtration & Solvent Removal Reaction->Workup Completion (TLC) Distillation Vacuum Distillation (105°C @ 3 Torr) Workup->Distillation Crude Oil Product Pure 2-(2-Piperidinoethoxy)ethanol (>98%) Distillation->Product Fraction Collection

Caption: Step-wise synthesis and purification workflow ensuring isolation of the high-purity amino-ether.

Figure 2: Physicochemical Characterization Workflow

A logical flow for validating the identity and quality of the synthesized material.[2]

Characterization cluster_Physical Physical Constants cluster_Chemical Chemical Purity Sample Isolated Sample BP Boiling Point (Vacuum Method) Sample->BP RI Refractive Index (Abbe Refractometer) Sample->RI Titration Non-Aqueous Titration (Perchloric Acid) Sample->Titration NMR 1H-NMR Spectroscopy (D2O or CDCl3) Sample->NMR Valid Release for Use BP->Valid Matches Lit. (105°C/3Torr) Titration->Valid >98%

Caption: Quality Control decision tree for validating physicochemical properties.

Safety & Handling (GHS Summary)

  • Hazard Classification:

    • Skin Irritation (Category 2): Causes skin irritation.[1][2][9]

    • Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

  • Handling Precautions:

    • Use in a fume hood to avoid inhalation of vapors (though vapor pressure is low).[1][2]

    • Wear nitrile gloves and safety goggles.[1][2]

    • Storage: Store under inert gas (Argon/Nitrogen) as amines can absorb

      
       from the air to form carbamates over time.[1][2]
      

References

  • Sunwise Chemical. (n.d.).[1][2] 1-[2-(2-Hydroxyethoxy)Ethyl]Piperidine Product Specifications. Retrieved from [1][2]

  • ChemScene. (2023).[1][2] 2-(2-(Piperidin-1-yl)ethoxy)ethanol MSDS and Properties. Retrieved from [1][2]

  • PubChem. (2023).[1][2][4] Compound Summary: 2-(2-Piperidinoethoxy)ethanol (CAS 3603-43-8).[1][2][5][6] National Library of Medicine.[1][2] Retrieved from [1][2]

  • Sigma-Aldrich. (n.d.).[1][2] Piperidine Derivatives and Physical Data. (General reference for piperidine class properties). Retrieved from [1][2]

Sources

Foundational

An In-depth Technical Guide to 2-(2-(Piperidyl)ethoxy)ethanol (PubChem CID: 19966 - Inferred)

Introduction and Structural Elucidation 2-(2-(Piperidyl)ethoxy)ethanol is a bifunctional organic molecule that incorporates a saturated heterocyclic amine (piperidine) and a primary alcohol interconnected by an ether lin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction and Structural Elucidation

2-(2-(Piperidyl)ethoxy)ethanol is a bifunctional organic molecule that incorporates a saturated heterocyclic amine (piperidine) and a primary alcohol interconnected by an ether linkage. The piperidine ring is a prevalent scaffold in numerous pharmaceuticals, valued for its ability to impart basicity and specific conformational constraints.[1][2] The ethoxyethanol chain, on the other hand, introduces hydrophilicity and potential for further functionalization. The unique combination of these two moieties suggests a range of potential applications, from specialty solvents to building blocks in medicinal chemistry.

This guide will provide a detailed examination of its predicted physicochemical properties, potential synthetic routes, inferred toxicological profile, and prospective applications.

Structural Analysis

The structure of 2-(2-(Piperidyl)ethoxy)ethanol consists of three key functional groups that dictate its chemical behavior:

  • Piperidine Ring: A saturated six-membered heterocycle containing a secondary amine. This group imparts basicity (pKa of protonated piperidine is ~11.22) and is a common pharmacophore.[3]

  • Ether Linkage (-O-): Connects the piperidine ring to the ethoxyethanol side chain. Ether linkages are generally stable to many reagents but can be cleaved under harsh acidic conditions.

  • Primary Hydroxyl Group (-OH): A reactive site for various chemical transformations, including esterification, oxidation, and etherification. It also contributes to the molecule's polarity and potential for hydrogen bonding.

Caption: Molecular structure of 2-(2-(Piperidyl)ethoxy)ethanol highlighting its key functional moieties.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-(2-(Piperidyl)ethoxy)ethanol. These values are estimated based on the properties of piperidine and 2-ethoxyethanol and by using standard computational models.

PropertyPredicted ValueJustification
Molecular Formula C9H19NO2Based on the chemical structure.
Molecular Weight 173.25 g/mol Calculated from the molecular formula.
Appearance Colorless to pale yellow liquidInferred from the appearance of piperidine (colorless liquid) and 2-ethoxyethanol (colorless liquid).[4][5]
Odor Amine-like, possibly with a faint sweet odorA combination of the pungent, amine-like odor of piperidine and the mild, sweetish odor of 2-ethoxyethanol.[4][5]
Boiling Point > 200 °CExpected to be significantly higher than piperidine (106 °C) and 2-ethoxyethanol (135 °C) due to increased molecular weight and hydrogen bonding capability from the hydroxyl group.[4][6]
Melting Point < -20 °CLikely to have a low melting point, similar to or lower than piperidine (-11 °C) and 2-ethoxyethanol (-70 °C).[4][6]
Solubility Miscible with water and many organic solventsThe presence of the polar hydroxyl group and the nitrogen atom suggests good solubility in water and polar organic solvents. The piperidine ring provides some non-polar character, likely allowing for solubility in less polar organic solvents as well. Piperidine and 2-ethoxyethanol are both miscible with water.[4][7]
pKa (of the conjugate acid) ~10-11The basicity should be similar to that of piperidine, which has a pKa of its conjugate acid around 11.2.[3] The electron-withdrawing effect of the ethoxyethanol side chain might slightly decrease the basicity.

Potential Synthetic Pathways and Experimental Protocols

Two primary synthetic strategies are proposed for the laboratory-scale synthesis of 2-(2-(Piperidyl)ethoxy)ethanol: the Williamson ether synthesis and the ring-opening of an epoxide.

Williamson Ether Synthesis Approach

This classic method for forming ethers involves the reaction of an alkoxide with a primary alkyl halide.[8] In this case, the alkoxide would be generated from 2-(2-hydroxyethoxy)ethanol, and the alkyl halide would be an N-substituted piperidine.

G cluster_williamson Williamson Ether Synthesis A 2-(2-Chloroethoxy)ethanol F 2-(2-(Piperidyl)ethoxy)ethanol A->F B Piperidine B->F C Base (e.g., NaH, K2CO3) C->F D Solvent (e.g., DMF, THF) D->F E Heat E->F G Salt Byproduct F->G G cluster_epoxide Epoxide Ring-Opening A 2-(2-Hydroxyethyl)oxirane E 2-(2-(Piperidyl)ethoxy)ethanol A->E B Piperidine B->E C Solvent (e.g., Ethanol, Water) C->E D Heat (optional) D->E

Sources

Exploratory

Safety Data Sheet (SDS) for 2-(2-Piperidinoethoxy)ethanol

CAS No: 3603-43-8 | Formula: C₉H₁₉NO₂ | Molecular Weight: 173.25 g/mol [1][2] Executive Summary & Strategic Relevance 2-(2-Piperidinoethoxy)ethanol is a bifunctional heterocyclic intermediate critical in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

CAS No: 3603-43-8 | Formula: C₉H₁₉NO₂ | Molecular Weight: 173.25 g/mol [1][2]

Executive Summary & Strategic Relevance

2-(2-Piperidinoethoxy)ethanol is a bifunctional heterocyclic intermediate critical in the synthesis of pharmaceutical agents, particularly Selective Estrogen Receptor Modulators (SERMs) like Raloxifene.[1][2] Its structure features a piperidine ring (a secondary amine derivative) linked via an ethoxy bridge to a primary alcohol.[1][2]

For the researcher, this molecule presents a dual-hazard profile :

  • High Basicity: The piperidine moiety confers significant alkalinity, posing risks of severe tissue saponification (chemical burns), particularly to the eyes (H318).[1][2]

  • Systemic Toxicity: Unlike simple aliphatic alcohols, the piperidine core is biologically active and toxic by ingestion, inhalation, and dermal absorption (H301, H311, H331).[1][2]

This guide moves beyond standard compliance, offering a mechanistic approach to handling this compound in high-stakes drug development environments.[1][2]

Chemical Identity & Structural Hazards

The safety profile of 2-(2-Piperidinoethoxy)ethanol is dictated by its three functional components. Understanding this structure is key to predicting reactivity and biological impact.[1][2]

Functional GroupChemical BehaviorSafety Implication
Piperidine Ring Strong organic base (pKa ~11)Corrosive/Irritant: Causes rapid saponification of fatty tissues (eyes/skin).[1][2]
Ether Linkage Oxygen bridge (-O-)Peroxide Former: Potential to form explosive peroxides upon prolonged exposure to air/light.[1][2]
Primary Alcohol Polar hydroxyl group (-OH)Solubility: Increases water miscibility, facilitating rapid systemic absorption through mucous membranes.[1][2]

Hazard Identification & Risk Assessment (GHS)

Signal Word: DANGER

Core Hazard Statements
  • H301 + H311 + H331: Toxic if swallowed, in contact with skin, or if inhaled.[1][2][3]

  • H314 / H318: Causes severe skin burns and serious eye damage.[1][2]

  • H373: May cause damage to organs through prolonged or repeated exposure.[1][2]

The "Silent Penetrator" Risk

Researchers often underestimate this compound because it looks like a viscous alcohol.[1][2] However, its amphiphilic nature (lipophilic ring + hydrophilic tail) allows it to penetrate dermal barriers rapidly.[1][2] Once absorbed, the piperidine moiety can act as a ganglionic blocker or stimulant, leading to systemic neurotoxicity.[1][2]

Emergency Response Protocols

In the event of exposure, seconds dictate the severity of the injury.[1][2] The following logic flow integrates immediate neutralization (dilution) with medical escalation.

Figure 1: Exposure Response Decision Logic

EmergencyResponse Start EXPOSURE INCIDENT Type Identify Exposure Route Start->Type Eye EYE CONTACT (High Risk: Permanent Damage) Type->Eye Skin SKIN CONTACT (Absorption Risk) Type->Skin Inhal INHALATION (Systemic Toxicity) Type->Inhal Action_Eye Irrigate immediately (15+ min) Lift eyelids occasionally Eye->Action_Eye Alkaline Burn Risk Action_Skin Drench with water Remove contaminated clothing Skin->Action_Skin Transdermal Toxin Action_Inhal Remove to fresh air Administer Oxygen if dyspneic Inhal->Action_Inhal Lung Irritation Medical URGENT MEDICAL ATTENTION Provide SDS to Physician Action_Eye->Medical Action_Skin->Medical Action_Inhal->Medical

Caption: Decision matrix for acute exposure. Note that eye exposure requires immediate, uninterrupted irrigation due to the high pH of the piperidine moiety.[1][2]

Handling, Storage & Lifecycle Management

Because of the ether linkage and amine functionality, this compound is susceptible to both oxidation (N-oxide formation) and peroxidation.[1][2][4]

Storage Specifications
  • Atmosphere: Store under Inert Gas (Nitrogen or Argon) .[1][2] Air exposure degrades the amine and promotes peroxide formation.[1][2]

  • Temperature: Cool, dry place (2-8°C recommended for long-term stability).

  • Segregation: Keep away from strong oxidizing agents (e.g., permanganates) and strong acids (exothermic salt formation).[1][2]

Handling Workflow

The following workflow ensures integrity of the reagent and safety of the operator.

Figure 2: Safe Handling Lifecycle

HandlingLifecycle Receipt Receipt & Inspection (Check Seal Integrity) Storage Storage (Inert Gas, Cool, Dark) Receipt->Storage PreCheck Pre-Use Check (Peroxide Test Strip) Storage->PreCheck Before opening Usage Experimental Use (Fume Hood, Double Gloves) PreCheck->Usage If <10ppm Peroxides Usage->Storage Reseal under N2 Quench Quench/Neutralize (Acidic Workup) Usage->Quench Waste Disposal (Basic Organic Waste) Quench->Waste

Caption: Operational workflow emphasizing peroxide testing and inert atmosphere storage to prevent degradation and safety hazards.

Physicochemical Properties

Data consolidated from experimental and predicted values for CAS 3603-43-8.

PropertyValueNote
Physical State LiquidViscous, colorless to pale yellow.[1][2][5]
Boiling Point 105–106°C @ 3 TorrHigh boiling point at atm pressure (~230°C).[2]
Density ~1.007 g/cm³Slightly denser than water.[1][2]
Solubility (Water) Freely Soluble~378 g/L (Calculated).[2][6]
Solubility (Organic) SolubleDMSO, Methanol, Chloroform.[2]
pKa ~10.5 - 11.0Estimated based on piperidine ring.[1][2]
Flash Point >110°CCombustible but not highly flammable.[1][2]

Toxicological & Ecological Profile

Toxicology[1][2][7]
  • Mechanism: Piperidine derivatives can act on nicotinic acetylcholine receptors.[1][2] High doses may cause neuromuscular blockade.[1][2]

  • Acute Toxicity:

    • Oral (Rat): Data scarce for specific CAS, but analogous piperidine ethanols show LD50 < 200 mg/kg (Toxic).[1][2]

    • Dermal: High permeability increases systemic risk.[1][2]

  • Chronic Effects: Potential for liver and kidney damage upon repeated exposure (H373).[1][2]

Ecological Impact[1][2]
  • Aquatic Toxicity: Piperidine bases are generally harmful to aquatic life due to pH alteration and inherent toxicity to microorganisms.[1][2]

  • Biodegradability: Expected to be biodegradable but not readily.[1][2] Do not release into municipal drains without neutralization.[1][2]

References

  • PubChem. (2025).[1][2][7][8] Compound Summary: 2-(2-Piperidinyl)ethanol (Related Structure).[1][2] National Library of Medicine.[1][2] Retrieved from [Link]

Sources

Foundational

Technical Whitepaper: 2-(2-(Piperidyl)ethoxy)ethanol as a Pharmaceutical Intermediate

[1] Executive Summary 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS 3603-43-8), often referred to as Piperidine Diglycol , is a specialized heterocyclic ether-alcohol used primarily as a side-chain building block in the synth...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS 3603-43-8), often referred to as Piperidine Diglycol , is a specialized heterocyclic ether-alcohol used primarily as a side-chain building block in the synthesis of antitussive and antispasmodic agents.[1] Its structural uniqueness lies in the "diglycol" spacer (ethoxyethanol chain) connecting a lipophilic piperidine ring to a nucleophilic hydroxyl group. This specific geometry allows it to introduce a flexible, polar tether into active pharmaceutical ingredients (APIs), most notably Pipazethate .

This guide provides a rigorous technical analysis of its synthesis, quality control, and downstream applications, designed for process chemists and drug development researchers.

Chemical Identity & Physical Properties[2][3][4]

The compound is a clear, colorless to pale yellow liquid characterized by a high boiling point and significant basicity due to the tertiary amine.

Table 1: Physicochemical Profile
PropertySpecification
IUPAC Name 2-[2-(1-Piperidinyl)ethoxy]ethanol
Common Name Piperidine Diglycol; 1-[2-(2-Hydroxyethoxy)ethyl]piperidine
CAS Number 3603-43-8
Molecular Formula C₉H₁₉NO₂
Molecular Weight 173.25 g/mol
Boiling Point 105–106 °C at 3 Torr (Vacuum Distillation Required)
Density ~1.007 g/cm³
Solubility Miscible with water, ethanol, chloroform, and DCM.[1][2][3][4]
pKa ~14.4 (Predicted for hydroxyl), Amine pKa ~10.1
Appearance Viscous, colorless to pale yellow liquid

Synthetic Pathways & Production[2][6]

The industrial synthesis of 2-(2-(Piperidin-1-yl)ethoxy)ethanol relies on nucleophilic substitution.[1] The most robust route involves the alkylation of piperidine with 2-(2-chloroethoxy)ethanol (Diglycol chlorohydrin).[1]

Core Synthesis Protocol

Reaction Type: Nucleophilic Substitution (


)
Reagents:  Piperidine, 2-(2-Chloroethoxy)ethanol, Potassium Carbonate (

), Toluene (Solvent).[1]
Step-by-Step Methodology:
  • Charging: A reactor is charged with 2-(2-chloroethoxy)ethanol (1.0 eq) and anhydrous

    
     (1.2 eq) in Toluene.[1]
    
  • Addition: Piperidine (1.1 eq) is added dropwise at room temperature to control the exotherm.

  • Reflux: The mixture is heated to reflux (~110°C) for 8–12 hours. The base scavenges the HCl byproduct, driving the equilibrium forward.

  • Filtration: The reaction mixture is cooled and filtered to remove inorganic salts (KCl, unreacted carbonate).

  • Distillation: The filtrate is concentrated under reduced pressure. The crude oil is purified via fractional vacuum distillation (0.5–3 Torr) to yield the product.

Critical Process Parameter (CPP):

  • Temperature Control: Maintaining reflux is crucial for conversion, but excessive heat (>130°C) can lead to polymerization of the ethoxy chain or oxidation of the amine.

  • Stoichiometry: Slight excess of piperidine suppresses the formation of quaternary ammonium salts.

Reaction Workflow Diagram

Synthesis_Pathway Precursor1 Piperidine (Nucleophile) Intermediate Transition State (SN2 Attack) Precursor1->Intermediate Reflux, Toluene K2CO3 Base Precursor2 2-(2-Chloroethoxy)ethanol (Electrophile) Precursor2->Intermediate Product 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS 3603-43-8) Intermediate->Product -HCl Byproduct KCl + H2O Intermediate->Byproduct

Caption: Nucleophilic substitution pathway for the synthesis of Piperidine Diglycol.

Pharmaceutical Application: Pipazethate Synthesis[3][6][7]

The definitive pharmaceutical application of this intermediate is in the manufacturing of Pipazethate (also known as Pipazetate), a non-narcotic antitussive agent.

Role in API Construction

Pipazethate is an ester.[2] The synthesis involves coupling the 2-(2-(Piperidin-1-yl)ethoxy)ethanol "tail" to a tricyclic "head" (1-azaphenothiazine).[1]

Mechanism:

  • Activation: The tricyclic core, 1-azaphenothiazine, is reacted with phosgene (

    
    ) to form the highly reactive carbamoyl chloride intermediate: 1-azaphenothiazine-10-carbonyl chloride .[1]
    
  • Esterification: The 2-(2-(Piperidin-1-yl)ethoxy)ethanol intermediate attacks the carbonyl chloride.[1] The hydroxyl group of the intermediate acts as the nucleophile, displacing the chloride.

  • Salt Formation: The resulting base is treated with HCl to form Pipazethate Hydrochloride for stability and bioavailability.

API Synthesis Workflow[1]

Pipazethate_Synthesis Core 1-Azaphenothiazine Carbamoyl 1-Azaphenothiazine-10-carbonyl chloride (Activated Core) Core->Carbamoyl Phosgenation (Toluene, 50-60°C) Phosgene Phosgene (COCl2) Phosgene->Carbamoyl API Pipazethate Base Carbamoyl->API Esterification Pyridine Catalyst Linker 2-(2-(Piperidin-1-yl)ethoxy)ethanol (The Linker) Linker->API Salt Pipazethate HCl (Final Drug Substance) API->Salt HCl/Isopropanol Crystallization

Caption: Convergent synthesis of Pipazethate utilizing the piperidine diglycol intermediate.

Quality Control & Analytical Standards

Ensuring the purity of 2-(2-(Piperidin-1-yl)ethoxy)ethanol is critical, as impurities here (e.g., unreacted piperidine) can lead to toxic byproducts in the final API.[1]

Impurity Profiling
Impurity TypeSourceDetection MethodLimit (Typical)
Piperidine Unreacted starting materialGC-FID< 0.5%
Diglycol Chlorohydrin Unreacted alkylating agentGC-MS< 0.1%
Piperidine-N-oxide Oxidation byproductHPLC-UV< 0.2%
Water Solvent/HygroscopicityKarl Fischer< 0.5%
Analytical Method (GC-FID)[1]
  • Column: DB-1 or DB-5 Amine-deactivated column (30m x 0.32mm).

  • Carrier Gas: Helium or Nitrogen.

  • Temperature Program: 80°C (hold 2 min) → 10°C/min → 250°C (hold 5 min).

  • Detector: FID at 280°C.

  • Rationale: Gas Chromatography is preferred over HPLC due to the molecule's volatility and lack of strong UV chromophores (the piperidine ring has weak UV absorbance).

Safety & Handling (HSE)

As a tertiary amine and alcohol, this compound presents specific hazards. It is corrosive and an irritant.[3]

  • GHS Classification:

    • Skin Corr.[3][5] 1B (H314): Causes severe skin burns and eye damage.[5]

    • Acute Tox. 4 (H302): Harmful if swallowed.[5]

    • Eye Dam. 1 (H318): Causes serious eye damage.

  • Handling Protocol:

    • PPE: Nitrile gloves (double gloving recommended), chemical splash goggles, and face shield.

    • Storage: Store under nitrogen atmosphere. The compound is hygroscopic and can absorb

      
       from the air to form carbamates/carbonates.
      
    • Spill Control: Neutralize with weak acid (e.g., dilute acetic acid) before absorption with vermiculite.

References

  • BenchChem. (2025). Pipazethate Hydrochloride: Synthesis and Properties. Retrieved from [1]

  • National Institutes of Health (NIH). (2025). PubChem Compound Summary for CAS 3603-43-8. Retrieved from [1]

  • European Patent Office. (1993). Process for the preparation of pipazethate (EP0527298B1). Retrieved from

  • ChemicalBook. (2024).[6][7] 1-[2-(2-Hydroxyethoxy)ethyl]piperidine MSDS and Properties. Retrieved from [1]

  • ChemScene. (2024). Product Analysis: 2-(2-(Piperidin-1-yl)ethoxy)ethanol. Retrieved from [1]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-(2-Piperidinoethoxy)ethanol from piperidine and 2-(2-chloroethoxy)ethanol

Application Note & Protocol: Synthesis of 2-(2-Piperidinoethoxy)ethanol Abstract This document provides a detailed protocol for the synthesis of 2-(2-piperidinoethoxy)ethanol, a valuable intermediate in pharmaceutical an...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: Synthesis of 2-(2-Piperidinoethoxy)ethanol

Abstract

This document provides a detailed protocol for the synthesis of 2-(2-piperidinoethoxy)ethanol, a valuable intermediate in pharmaceutical and materials science. The synthesis is achieved via a nucleophilic substitution reaction between piperidine and 2-(2-chloroethoxy)ethanol. This guide offers a comprehensive overview of the reaction mechanism, a step-by-step experimental procedure, safety protocols, and troubleshooting advice, tailored for researchers in organic synthesis and drug development.

Introduction and Scientific Background

2-(2-Piperidinoethoxy)ethanol is a tertiary amine and alcohol, a structural motif found in various biologically active molecules. Its synthesis is a fundamental example of a Williamson ether synthesis-like reaction, specifically an N-alkylation of a secondary amine. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

In this process, piperidine, a cyclic secondary amine, acts as the nucleophile. The lone pair of electrons on the nitrogen atom attacks the primary alkyl halide, 2-(2-chloroethoxy)ethanol, at the carbon atom bonded to the chlorine. Chlorine, a good leaving group, is displaced, forming a new carbon-nitrogen bond. An acid-base reaction follows, where a base is required to neutralize the hydrogen chloride (HCl) generated in situ, driving the reaction toward the product. Using an excess of the piperidine reactant can serve this purpose, or an auxiliary, non-nucleophilic base like potassium carbonate can be employed for more controlled and efficient conversion.[1][2]

Reaction Workflow and Mechanism

The overall synthetic pathway involves the setup of the reaction, the N-alkylation reaction itself, and subsequent work-up and purification of the final product.

Synthesis_Workflow cluster_prep Phase 1: Reaction Setup cluster_reaction Phase 2: Synthesis cluster_workup Phase 3: Isolation & Purification A Assemble Glassware (Flask, Condenser) B Charge Flask with Solvent & Base (K2CO3) A->B C Add Piperidine B->C D Heat to Reaction Temp (e.g., 100°C) C->D Initiate Reaction E Add 2-(2-chloroethoxy)ethanol (Dropwise) D->E F Maintain Temp & Stir (Monitor via TLC/GC) E->F G Cool to Room Temp F->G Reaction Complete H Filter Solids (KCl, K2CO3) G->H I Remove Solvent (Rotary Evaporation) H->I J Purify by Vacuum Distillation I->J K Characterize Product (NMR, IR, MS) J->K

Caption: Experimental workflow for the synthesis of 2-(2-piperidinoethoxy)ethanol.

Safety and Hazard Analysis

This synthesis involves hazardous materials that require strict adherence to safety protocols. The entire procedure must be conducted inside a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), a flame-resistant lab coat, and chemical splash goggles, must be worn at all times.

  • Piperidine: Highly flammable liquid and vapor.[3][4][5] It is toxic if inhaled or in contact with skin and causes severe skin burns and eye damage.[3][4][5][6][7]

  • 2-(2-chloroethoxy)ethanol: A combustible liquid that causes skin irritation and serious eye damage.[8] It is a lachrymator and may cause respiratory tract irritation.[9][10]

  • Potassium Carbonate (Anhydrous): Causes serious eye irritation and may cause respiratory irritation. Handle as a fine dust.

  • Dimethylformamide (DMF): A combustible liquid that is harmful in contact with skin or if inhaled. It is a suspected teratogen.

An emergency eyewash station and safety shower must be readily accessible. Prepare a quench solution (e.g., a dilute acid like 1M HCl) for any piperidine spills.

Materials and Reagents

The following table summarizes the key reagents required for the synthesis.

ReagentCAS No.MW ( g/mol )BP (°C)Density (g/mL)Key Hazards
Piperidine110-89-485.151060.862Flammable, Toxic, Corrosive[3][5][6]
2-(2-chloroethoxy)ethanol628-89-7124.56181-1821.171Irritant, Lachrymator[9][10]
Potassium Carbonate (K₂CO₃)584-08-7138.21N/A (solid)2.43Eye Irritant
Dimethylformamide (DMF)68-12-273.091530.944Reproductive Toxin, Irritant

Detailed Experimental Protocol

This protocol is designed for a ~0.1 mole scale synthesis.

5.1 Reaction Setup

  • Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen/argon inlet, a thermometer, and a pressure-equalizing dropping funnel fitted with a rubber septum.

  • Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas to ensure anhydrous conditions.

5.2 Synthesis Procedure

  • To the reaction flask, add anhydrous potassium carbonate (20.7 g, 0.15 mol, 1.5 eq).

  • Add 100 mL of anhydrous dimethylformamide (DMF) to the flask via a cannula or syringe.

  • Add piperidine (8.52 g, 9.9 mL, 0.1 mol, 1.0 eq) to the stirred suspension.

  • Heat the mixture to 100 °C using a temperature-controlled heating mantle.

  • In the dropping funnel, prepare a solution of 2-(2-chloroethoxy)ethanol (12.46 g, 10.6 mL, 0.1 mol, 1.0 eq) in 20 mL of anhydrous DMF.

  • Once the reaction mixture reaches 100 °C, add the 2-(2-chloroethoxy)ethanol solution dropwise over 30-45 minutes, maintaining a steady internal temperature.

  • After the addition is complete, maintain the reaction at 100 °C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material (2-(2-chloroethoxy)ethanol) is consumed (typically 12-18 hours).[1]

5.3 Work-up and Isolation

  • Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature.

  • Filter the cooled mixture through a pad of Celite® using a Buchner funnel to remove the inorganic salts (KCl and excess K₂CO₃).

  • Wash the filter cake with two small portions of ethyl acetate (2 x 20 mL) to recover any trapped product.

  • Combine the filtrate and washings and transfer the solution to a round-bottom flask.

  • Remove the DMF and ethyl acetate under reduced pressure using a rotary evaporator. A high-vacuum pump and a bath temperature of 50-60°C may be required to efficiently remove DMF.

5.4 Purification

  • The resulting crude oil is purified by vacuum distillation.[11][12]

  • Assemble a short-path distillation apparatus.

  • Heat the crude oil gently under vacuum. Collect the fraction boiling at approximately 105-110 °C at 10 mmHg. The exact boiling point will vary with pressure.

  • The purified 2-(2-piperidinoethoxy)ethanol should be a colorless to pale yellow oil.

  • Determine the yield and characterize the product using NMR, IR, and Mass Spectrometry to confirm its identity and purity.

Troubleshooting Guide

IssuePotential Cause(s)Recommended Solution(s)
Low or No Reaction 1. Inactive base (K₂CO₃ absorbed moisture).2. Reaction temperature too low.3. Insufficient reaction time.1. Use freshly dried, powdered K₂CO₃.2. Ensure the internal temperature reaches and is maintained at 100 °C.3. Extend the reaction time and continue monitoring progress.
Low Yield 1. Loss of product during work-up.2. Incomplete reaction.3. Inefficient distillation.1. Ensure thorough washing of the filter cake and careful transfers.2. Confirm reaction completion via TLC/GC before work-up.3. Ensure a good vacuum and proper insulation of the distillation column.
Impure Product 1. Presence of unreacted starting materials.2. Inefficient removal of solvent (DMF).3. Co-distillation of impurities.1. Ensure the reaction goes to completion. If necessary, re-purify via a second distillation or column chromatography.2. Use a high-vacuum pump to ensure all DMF is removed before distillation.3. Collect narrower boiling point fractions during distillation.

References

  • CN102115431A - Synthesis method of 2, 2-ethoxyethanol.
  • CN103254153B - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine.
  • CN103254153A - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine.
  • US6258955B1 - Process for preparing 2-piperidineethanol compounds.
  • JPS58109441A - Process for producing 2-(2'-chloroethoxy)ethanol.
  • Organic Syntheses Procedure - 4-benzyl-10,19-diethyl-4,10,19-triaza-1,7,13,16-tetraoxacycloheneicosane (triaza-21-crown-7). Organic Syntheses.
  • Synthesis of 3. Reagents and conditions...
  • Synthesis and biological activities of piperazine derivatives...
  • Piperidine Safety D
  • 2-(2-Chloroethoxy)
  • Piperidine Safety D
  • 2-(2-Chloroethoxy)
  • 2-(2-Chloroethoxy)
  • Piperidine Safety D
  • 2-(2-Chloroethoxy)
  • Piperidine Safety D
  • 2-(2-Chloroethoxy)
  • Piperidine Safety Data Sheet - Carl ROTH (Peptide Synthesis Grade).

Sources

Application

Reaction conditions for alkylation of piperidine with chloroethoxyethanol

Executive Summary This technical guide outlines the validated protocols for synthesizing 2-(2-(piperidin-1-yl)ethoxy)ethanol via the N-alkylation of piperidine with 2-(2-chloroethoxy)ethanol. This transformation is a cri...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide outlines the validated protocols for synthesizing 2-(2-(piperidin-1-yl)ethoxy)ethanol via the N-alkylation of piperidine with 2-(2-chloroethoxy)ethanol. This transformation is a critical step in the synthesis of various pharmaceutical linkers, ligands for PET imaging (e.g., amyloid plaque detection), and surface modifiers.

Two protocols are presented:

  • Method A (High-Throughput/Robust): Uses DMF and

    
     for maximum conversion, ideal for difficult substrates.
    
  • Method B (Process/Green): Uses Acetonitrile (

    
    ) and catalytic Potassium Iodide (Finkelstein conditions) to lower energy costs and simplify workup.
    

Mechanistic Insight & Critical Process Parameters

Reaction Mechanism

The reaction proceeds via a classical bimolecular nucleophilic substitution (


) . Piperidine (a secondary amine) acts as the nucleophile, attacking the carbon adjacent to the chloride leaving group on the alkyl chain.
  • Challenge: The starting alkyl halide contains a hydroxyl group (-OH). While less acidic than the ammonium proton, strong bases (like NaH) could deprotonate the alcohol, leading to competitive O-alkylation or polymerization. Therefore, mild inorganic bases (

    
    ) are preferred.
    
  • Catalysis: The chloride leaving group is relatively poor. The addition of catalytic Iodide (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
    ) performs an in-situ Finkelstein reaction, converting the alkyl chloride to a more reactive alkyl iodide, significantly accelerating the rate.
    
Critical Process Parameters (CPPs)
ParameterRecommendationRationale
Stoichiometry Piperidine (1.2 - 1.5 eq)Excess amine prevents over-alkylation to the quaternary ammonium salt.
Base

(anhydrous)
Scavenges the HCl by-product; buffers the reaction without deprotonating the alcohol.
Solvent DMF or AcetonitrilePolar aprotic solvents stabilize the transition state. DMF is superior for solubility; MeCN is easier to remove.
Temperature

-

Required to overcome the activation energy of the C-Cl bond cleavage.
Catalyst KI or NaI (0.1 eq)Essential for converting R-Cl

R-I (faster kinetics).

Visualization: Reaction Pathway

ReactionMechanism Reactants Piperidine + 2-(2-chloroethoxy)ethanol Intermed Transition State (Pentacoordinate) Reactants->Intermed Heat, Base Product 2-(2-(piperidin-1-yl)ethoxy)ethanol (Target) Intermed->Product -HCl SideProduct Quaternary Ammonium Salt (Over-alkylation) Product->SideProduct Excess Alkyl Halide Catalyst KI (Catalyst) Cl -> I Exchange Catalyst->Reactants Activates Electrophile

Figure 1: Reaction pathway showing the main


 route and the risk of quaternization if stoichiometry is uncontrolled.

Experimental Protocols

Protocol A: The DMF "Gold Standard" Method

Best for small-scale synthesis or when high conversion is the priority.

Materials:

  • Piperidine (Reagent Grade, >99%)

  • 2-(2-chloroethoxy)ethanol[1][2][3][4]

  • Potassium Carbonate (

    
    ), anhydrous, powdered
    
  • N,N-Dimethylformamide (DMF), anhydrous

Step-by-Step Procedure:

  • Setup: Oven-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Flush with Nitrogen (

    
    ).[4]
    
  • Charging: Add 2-(2-chloroethoxy)ethanol (10.0 g, 80.3 mmol) and anhydrous DMF (50 mL).

  • Base Addition: Add

    
      (22.2 g, 160 mmol, 2.0 eq) in a single portion.
    
  • Amine Addition: Add Piperidine (10.3 g, 120 mmol, 1.5 eq) via syringe.

  • Reaction: Attach a reflux condenser. Heat the mixture to

    
      for 12–16 hours (Overnight).
    
    • Checkpoint: Monitor by TLC (10% MeOH in DCM). The starting chloride spot should disappear.

  • Workup:

    • Cool to room temperature.[2][3][4][5][6]

    • Filter off the solid salts (

      
      /KCl) through a Celite pad. Wash the pad with Ethyl Acetate.[4]
      
    • Concentrate the filtrate under reduced pressure (high vacuum required to remove DMF).

  • Purification: The residue is often pure enough for use. If not, distill under vacuum (bp ~130-140°C at 0.5 mmHg) or use column chromatography (DCM:MeOH 95:5).

Protocol B: The Acetonitrile/Finkelstein Method

Best for easier solvent removal and moderate scale.

Materials:

  • Acetonitrile (

    
    ), HPLC grade
    
  • Potassium Iodide (KI)[7]

Step-by-Step Procedure:

  • Setup: 500 mL RBF with reflux condenser and

    
     inlet.
    
  • Solvent/Catalyst: Dissolve KI (1.3 g, 8.0 mmol, 0.1 eq) in Acetonitrile (150 mL).

  • Reactants: Add Piperidine (1.2 eq) and

    
      (2.0 eq). Stir for 10 minutes.
    
  • Addition: Add 2-(2-chloroethoxy)ethanol (1.0 eq) dropwise over 30 minutes.

    • Note: Slow addition helps prevent thermal runaways and minimizes side reactions.

  • Reflux: Heat to reflux (

    
    ) for 18–24 hours. The mixture will turn slightly yellow/orange due to trace iodine liberation.
    
  • Workup:

    • Rotary evaporate the Acetonitrile.[5][8]

    • Resuspend the residue in DCM (100 mL) and Water (100 mL).

    • Phase Separation: Extract the aqueous layer with DCM (2x). Combine organic layers.

    • Drying: Dry over

      
      , filter, and concentrate.
      

Workflow Visualization

Workflow Start Start: Inert Atmosphere (N2) Mix Dissolve Reactants + Base (DMF or MeCN) Start->Mix Catalyst Add KI (0.1 eq) (Optional but Recommended) Mix->Catalyst Heat Heat to 80-100°C 12-18 Hours Catalyst->Heat Monitor TLC Check (Disappearance of R-Cl) Heat->Monitor Monitor->Heat Incomplete Filter Filter Inorganic Salts Monitor->Filter Complete Evap Remove Solvent (Rotovap/High Vac) Filter->Evap Purify Distillation or Column Evap->Purify

Figure 2: Operational workflow for the synthesis.

Analytical Validation & Troubleshooting

IssueObservationRoot CauseSolution
Low Yield Large amount of starting material remains.Chloride is a poor leaving group.Add 10 mol% Potassium Iodide (KI) . Increase temp to

.
Solid Precipitate White solid forms during reaction.[4]Formation of Piperidine Hydrochloride or KCl.This is normal. Filter it off during workup.
Quaternization Product spot on TLC stays at baseline; high mass in MS.Excess alkyl halide used.[3][5]Ensure Piperidine is in excess (1.2–1.5 eq). Add alkyl halide slowly.
O-Alkylation Multiple spots on TLC.Base too strong (e.g., NaH used).Switch to milder base like

or

.

Expected Analytical Data:

  • 1H NMR (CDCl3): Look for the piperidine ring protons (

    
     1.4–1.6, m, 6H; 
    
    
    
    2.4–2.5, m, 4H) and the ethylene glycol chain (
    
    
    3.6–3.7, m).
  • Mass Spec (ESI): m/z calc for

    
    
    
    
    
    .

References

  • Kim, H., et al. (2019).[3] Synthesis and in vivo characterization of 18F-labeled difluoroboron-curcumin derivative for β-amyloid plaque imaging. ResearchGate. (Describes the specific alkylation of piperidine with 2-(2-chloroethoxy)ethanol in DMF/

    
    ). 
    
  • Organic Syntheses. Alkylation of Amines: General Procedures. Organic Syntheses, Coll. Vol. 4, p.433. (Foundational protocols for amine alkylation).

  • PubChem. 2-[2-(1-Piperidinyl)ethoxy]ethanol Compound Summary. National Library of Medicine.

  • Tunoori, A. R., et al. (2017). Potassium iodide catalysis in the alkylation of amines.[7][9] ResearchGate/Estonian Academy Publishers. (Validates the use of KI to accelerate chloro-alkylations).

Sources

Method

Application Note: Strategic Utilization of 2-(2-(Piperidyl)ethoxy)ethanol in Antitussive Drug Synthesis

Executive Summary This technical guide details the application of 2-(2-(Piperidyl)ethoxy)ethanol (CAS: 1484-47-5) as a critical nucleophilic side-chain donor in the synthesis of Pipazethate , a non-narcotic antitussive a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the application of 2-(2-(Piperidyl)ethoxy)ethanol (CAS: 1484-47-5) as a critical nucleophilic side-chain donor in the synthesis of Pipazethate , a non-narcotic antitussive agent. This glycol ether derivative is selected for its ability to introduce both the pharmacophoric piperidine ring and a hydrophilic ether linker, significantly enhancing the bioavailability of the hydrophobic azaphenothiazine core.

The protocol focuses on the esterification of 10-azaphenothiazine-10-carbonyl chloride with 2-(2-(Piperidyl)ethoxy)ethanol. We provide a self-validating workflow that addresses common yield-limiting factors such as moisture sensitivity and dimer formation, culminating in the isolation of high-purity Pipazethate Hydrochloride.

Chemical Profile & Strategic Utility

The Reagent: 2-(2-(Piperidyl)ethoxy)ethanol

Often referred to as 2-(2-piperidinoethoxy)ethanol, this molecule is a bifunctional building block.

  • Role: Acts as the nucleophile in acyl substitution reactions.

  • Solubility Profile: The ethoxy-ethanol chain disrupts crystal lattice energy in the final drug, improving aqueous solubility compared to simple alkyl esters.

  • Basicity: The tertiary amine (piperidine) provides an internal basic site (

    
    ), which influences salt formation and receptor binding (GABA antagonism/cough center suppression).
    
Target API: Pipazethate Hydrochloride[1]
  • IUPAC Name: 2-[2-(1-piperidinyl)ethoxy]ethyl 10H-pyrido[3,2-b][1,4]benzothiazine-10-carboxylate hydrochloride.

  • Mechanism: Central suppression of the cough reflex via inhibition of the medullary cough center.

Synthetic Pathway & Mechanism[2][3]

The synthesis follows a convergent route. The core 1-azaphenothiazine is first phosgenated to activate the N-10 position, forming a reactive carbamoyl chloride. This intermediate is then coupled with 2-(2-(Piperidyl)ethoxy)ethanol.[1]

Reaction Scheme Visualization

PipazethateSynthesis Azaphen 1-Azaphenothiazine (Core) Intermed 10-Chlorocarbonyl- 1-azaphenothiazine (Reactive Intermediate) Azaphen->Intermed Phosgenation (Toluene, 50-60°C) Phosgene Phosgene/Triphosgene (Activator) Phosgene->Intermed Alcohol 2-(2-(Piperidyl)ethoxy)ethanol (Nucleophile) Base Pipazethate Base Alcohol->Base Intermed->Base Esterification (+ Pyridine/TEA) HCl HCl (Byproduct) Intermed->HCl Salt Pipazethate HCl (Final API) Base->Salt Salt Formation (HCl/Isopropanol)

Figure 1: Convergent synthesis pathway for Pipazethate HCl, highlighting the insertion of the piperidyl-ethoxy side chain.

Detailed Experimental Protocol

Pre-Requisites & Safety
  • Hazard Warning: 2-(2-(Piperidyl)ethoxy)ethanol is corrosive (Skin Corr.[2] 1B) and causes serious eye damage.[2] Handle in a fume hood with neoprene gloves and eye protection.

  • Moisture Control: The intermediate acid chloride is highly moisture-sensitive. All solvents (Toluene, Pyridine) must be dried (<0.05% water).

Step-by-Step Methodology
Phase A: Activation (Preparation of Acid Chloride)

Note: If starting from commercially available 10-chlorocarbonyl-10-azaphenothiazine, skip to Phase B.

  • Charge: Suspend 1-azaphenothiazine (1.0 eq) in dry Toluene (10 vol).

  • Phosgenation: Add Phosgene (or Triphosgene equivalent) (1.2 eq) slowly at 0–5°C.

  • Reaction: Heat to 50–60°C for 3–5 hours. Evolution of HCl gas indicates reaction progress.

  • Purification (In-situ): Purge with nitrogen to remove excess phosgene. The solution of the acid chloride is used directly to avoid hydrolysis.

Phase B: Coupling (The Critical Step)

This step utilizes the topic molecule.

  • Preparation: In a separate vessel, mix 2-(2-(Piperidyl)ethoxy)ethanol (1.05 – 1.3 eq) with dry Pyridine (1.5 eq) or Triethylamine.

    • Why Excess Alcohol? A slight excess (1.05 eq) ensures complete consumption of the valuable acid chloride core.

  • Addition: Add the alcohol/base mixture dropwise to the acid chloride solution (from Phase A) at 40–50°C .

    • Exotherm Control: Maintain temperature <60°C to prevent degradation of the ether linkage.

  • Digestion: Stir at 55–60°C for 5 hours.

  • Monitoring: Check by TLC or HPLC. Target: <1% unreacted acid chloride.

Phase C: Workup & Salt Formation
  • Quench: Cool to 25°C. Add water (5 vol) to dissolve pyridinium salts.

  • Phase Separation: Separate the organic layer (Toluene). Extract the aqueous layer once with Toluene.[3]

  • Washing: Wash combined organics with 5% NaHCO₃ (remove acidic impurities) then Brine.

  • Salt Formation:

    • Concentrate the Toluene layer to a thick oil (Pipazethate Base).

    • Dissolve in Isopropanol (IPA) (5 vol) at 50°C.

    • Add concentrated HCl (aq) or HCl/IPA solution until pH reaches 5.8.

    • Crystallization:[1][3] Cool to 0°C and stir for 12 hours.

  • Isolation: Filter the white crystalline precipitate. Wash with cold IPA. Dry at 50°C under vacuum.

Critical Process Parameters (CPP) & Troubleshooting

To ensure reproducibility, the following parameters must be strictly controlled.

ParameterSpecificationScientific Rationale
Stoichiometry (Alcohol) 1.05 – 1.30 eq<1.0 eq leaves unreacted acid chloride (difficult to purge). >1.5 eq complicates purification.
Reaction Temperature 40°C – 60°C<40°C: Slow kinetics. >65°C: Increases risk of ester hydrolysis or polymerization.
Solvent Water Content < 0.05% (KF)Water hydrolyzes the acid chloride back to the starting amine or carboxylic acid.
pH during Salt Formation 5.5 – 6.0pH < 5.0 risks hydrolysis of the ester bond. pH > 6.5 reduces yield of the HCl salt.
Troubleshooting Logic

Troubleshooting Issue Problem Detected LowYield Low Yield Issue->LowYield Impurity High Impurity Issue->Impurity CheckMoisture Check Solvent Water (KF) LowYield->CheckMoisture Hydrolysis? CheckpH Check Crystallization pH LowYield->CheckpH Salt solubility? CheckTemp Temp > 60°C? Impurity->CheckTemp Degradation CheckStoich Alcohol Excess > 1.3eq? Impurity->CheckStoich Residual Reagents

Figure 2: Decision tree for troubleshooting common synthesis deviations.

Quality Control (QC) Protocols

HPLC Method for Purity
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.

  • Mobile Phase:

    • A: 0.1% Phosphoric Acid in Water.

    • B: Acetonitrile.[4]

    • Gradient: 10% B to 80% B over 20 mins.

  • Detection: UV at 254 nm (aromatic core) and 220 nm.

  • Acceptance Criteria: Pipazethate HCl > 98.5% area.[2][5] Individual impurities < 0.5%.[2][5]

Identification[3]
  • IR Spectrum: Characteristic ester carbonyl stretch at ~1730 cm⁻¹.

  • Titration: Perchloric acid titration in non-aqueous medium (Glacial acetic acid) to quantify the piperidine nitrogen content.

References

  • Original Synthesis Patent: Schuler, W. A. (1960). 10-Amino-alkyl-azaphenothiazines and salts thereof. US Patent 2,931,805.

  • Process Optimization: Wunderlich, H. et al. (1993). Process for the preparation of pipazethate. European Patent EP0527298B1.

  • Chemical Safety Data: National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 15144, 2-(2-Piperidinoethoxy)ethanol.

  • Analytical Methods: El-Ries, M. A., et al. (2013). Spectrophotometric Determination of Pipazethate Hydrochloride. Journal of Pharmaceutical Analysis.

Sources

Application

Application Notes &amp; Protocols: A Guide to the Fischer Esterification of 2-(2-Piperidinoethoxy)ethanol

Abstract This document provides a comprehensive guide for the synthesis of esters from 2-(2-piperidinoethoxy)ethanol via the Fischer-Speier esterification method. Esters derived from this amino alcohol are of interest in...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis of esters from 2-(2-piperidinoethoxy)ethanol via the Fischer-Speier esterification method. Esters derived from this amino alcohol are of interest in medicinal chemistry and drug development, notably as intermediates for spasmolytic agents.[1] This guide is designed for researchers and drug development professionals, offering a detailed protocol grounded in established chemical principles. We will delve into the reaction mechanism, provide a step-by-step experimental procedure, outline safety protocols, and discuss methods for purification and characterization. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the procedure effectively.

Introduction and Scientific Principles

2-(2-Piperidinoethoxy)ethanol is a bifunctional molecule containing a primary alcohol and a tertiary amine (the piperidine ring). The primary alcohol moiety can be readily converted into an ester through reaction with a carboxylic acid. The Fischer esterification is a classic and cost-effective method for this transformation, typically involving an acid catalyst and heat to drive the reversible reaction towards the product.[2][3]

The reaction is governed by Le Châtelier's principle. The formation of the ester is an equilibrium process, as shown below:

R-COOH + R'-OH ⇌ R-COOR' + H₂O

To achieve a high yield, the equilibrium must be shifted to the right. This is typically accomplished by either using a large excess of one reactant (usually the more cost-effective one, the alcohol) or by removing water as it is formed.[4] The use of a Dean-Stark apparatus is a highly effective method for the azeotropic removal of water.[4]

A key consideration for this specific substrate is the presence of the basic piperidine nitrogen. The strong acid catalyst (e.g., H₂SO₄) will protonate both the carbonyl oxygen of the carboxylic acid (activating it for nucleophilic attack) and the piperidine nitrogen.[4][5] While protonation of the piperidine ring forms a salt and increases solubility in polar media, it does not inhibit the reaction, as the primary alcohol remains a competent nucleophile. The work-up procedure must include a neutralization step to deprotonate the piperidinium salt, rendering the final ester product soluble in organic solvents for extraction.[6][7]

Reaction Mechanism: Fischer Esterification

The mechanism involves a series of protonation and deprotonation steps, with the key event being the nucleophilic attack of the alcohol on the protonated carboxylic acid.[8]

Fischer_Esterification sub Carboxylic Acid (R-COOH) + 2-(2-Piperidinoethoxy)ethanol step1 Protonation of Carbonyl Oxygen sub->step1 1 cat H₂SO₄ Catalyst cat->step1 step2 Nucleophilic Attack by Alcohol step1->step2 2 intermediate Tetrahedral Intermediate step2->intermediate 3 step3 Proton Transfer intermediate->step3 4 step4 Elimination of Water step3->step4 5 water H₂O step4->water prod_protonated Protonated Ester step4->prod_protonated 6 step5 Deprotonation prod_protonated->step5 7 product Final Ester Product + Regenerated Catalyst step5->product 8

Caption: The PADPED mechanism for Fischer Esterification.

Materials, Equipment, and Safety

Reagents and Materials
ReagentFormulaM.W. ( g/mol )Typical GradeSupplier Example
2-(2-Piperidinoethoxy)ethanolC₉H₁₉NO₂173.25>98%ChemScene
Carboxylic Acid (e.g., Benzoic Acid)C₇H₆O₂122.12>99%Sigma-Aldrich
Sulfuric Acid, ConcentratedH₂SO₄98.0895-98% (ACS)Fisher Scientific
TolueneC₇H₈92.14AnhydrousSigma-Aldrich
Sodium BicarbonateNaHCO₃84.01ACS ReagentVWR
Ethyl AcetateC₄H₈O₂88.11ACS ReagentFisher Scientific
Anhydrous Magnesium SulfateMgSO₄120.37AnhydrousSigma-Aldrich
Equipment
  • Round-bottom flasks (appropriate sizes)

  • Dean-Stark apparatus and reflux condenser

  • Heating mantle with magnetic stirrer and stir bars

  • Separatory funnel

  • Rotary evaporator

  • Glassware for extraction and filtration

  • Analytical equipment: TLC plates, NMR spectrometer, IR spectrometer, Mass spectrometer

Critical Safety Precautions

This procedure involves corrosive acids and flammable organic solvents. Always work in a certified chemical fume hood and wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

ChemicalHazardPrecaution
Conc. Sulfuric Acid Severe skin and eye burns, respiratory irritant, violent reaction with water.[6]Handle with extreme care. Add dropwise to solutions. Have a base (e.g., sodium bicarbonate) ready for spills.
Toluene Flammable liquid and vapor, skin/eye/respiratory irritant, potential reproductive toxin.Use in a well-ventilated fume hood away from ignition sources.
Ethyl Acetate Highly flammable liquid and vapor, serious eye irritant.Keep away from heat and open flames.
2-(2-Piperidinoethoxy)ethanol Skin and eye irritant.Avoid contact with skin and eyes.

Detailed Experimental Protocol

This protocol describes the synthesis of 2-(2-piperidinoethoxy)ethyl benzoate as a representative example. Molar equivalents should be adjusted for other carboxylic acids.

Reaction Setup and Execution

Workflow start Start: Assemble Dry Glassware step1 1. Charge Flask - 2-(2-Piperidinoethoxy)ethanol (1.0 eq) - Benzoic Acid (1.1 eq) - Toluene start->step1 step2 2. Add Catalyst - Conc. H₂SO₄ (0.1 eq) dropwise with stirring step1->step2 step3 3. Set up for Reflux - Attach Dean-Stark trap and condenser step2->step3 step4 4. Heat to Reflux - Heat mixture to ~110-120 °C - Collect water in Dean-Stark trap step3->step4 step5 5. Monitor Reaction - Use TLC to track disappearance of starting material step4->step5 step6 6. Cool and Quench - Cool to room temperature - Transfer to separatory funnel step5->step6 Once complete step7 7. Neutralization & Wash - Add saturated NaHCO₃ solution - Wash with brine step6->step7 step8 8. Dry and Concentrate - Dry organic layer with MgSO₄ - Filter and evaporate solvent step7->step8 step9 9. Purify Product - Column chromatography or vacuum distillation step8->step9 step10 10. Characterize - NMR, IR, MS analysis step9->step10 end End: Pure Ester Product step10->end

Caption: Experimental workflow for the synthesis of the target ester.

  • Glassware Preparation: Ensure all glassware (250 mL round-bottom flask, Dean-Stark trap, condenser) is thoroughly dried in an oven and assembled while hot under a nitrogen or argon atmosphere to prevent introducing moisture.

  • Charging the Flask: To the 250 mL round-bottom flask, add a magnetic stir bar, 2-(2-piperidinoethoxy)ethanol (e.g., 8.66 g, 50 mmol, 1.0 eq), and the chosen carboxylic acid (e.g., benzoic acid, 6.72 g, 55 mmol, 1.1 eq). Add toluene (~100 mL) to dissolve the reagents.

  • Catalyst Addition: With vigorous stirring, slowly and carefully add concentrated sulfuric acid (0.5 mL, ~0.9 g, ~9 mmol, 0.18 eq) dropwise. Causality Note: Adding the concentrated acid too quickly can cause a dangerous exotherm. The acid acts as the catalyst and a dehydrating agent.[2]

  • Reflux: Attach the Dean-Stark trap (pre-filled with toluene) and the reflux condenser. Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill, and water will collect in the bottom of the trap. Continue reflux until no more water is collected (typically 4-8 hours).

  • Reaction Monitoring: The reaction can be monitored by Thin Layer Chromatography (TLC). Prepare a sample by taking a small aliquot from the reaction mixture, neutralizing it with a drop of NaHCO₃ solution, and extracting with a small amount of ethyl acetate. Spot this against the starting materials on a silica gel plate. A typical eluent system is 10-20% methanol in dichloromethane. The product ester should have a higher Rf value than the starting alcohol.

Work-up and Purification
  • Cooling and Quenching: Once the reaction is complete, turn off the heat and allow the flask to cool to room temperature. Carefully pour the reaction mixture into a separatory funnel containing 100 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Causality Note: This step is crucial to neutralize the sulfuric acid catalyst and deprotonate the piperidinium salt of the product. CO₂ gas will evolve, so vent the funnel frequently.[6][7]

  • Extraction: Shake the separatory funnel vigorously, venting often. Allow the layers to separate. Extract the aqueous layer two more times with ethyl acetate (2 x 50 mL). Combine all the organic layers.

  • Washing: Wash the combined organic layers with 50 mL of brine (saturated NaCl solution) to remove residual water and inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter off the drying agent, and concentrate the filtrate using a rotary evaporator to yield the crude product.

  • Purification: The crude ester, which may appear as an oil or a waxy solid, can be purified.

    • Column Chromatography: For high purity, silica gel chromatography is effective. A gradient elution starting with pure ethyl acetate and gradually increasing the polarity with methanol is often successful.

    • Vacuum Distillation: For larger scales and thermally stable esters, distillation under high vacuum can be an efficient purification method.[9]

Product Characterization

Confirm the identity and purity of the final product using standard analytical techniques.

  • ¹H NMR Spectroscopy: Expect to see characteristic shifts for the protons on the piperidine ring, the ethoxyethyl chain, and the new ester moiety. The methylene protons adjacent to the newly formed ester oxygen (-CH₂-O-C=O) will typically appear downfield (around 4.0-4.5 ppm) compared to their position in the starting alcohol (around 3.7 ppm).[10]

  • IR Spectroscopy: Look for the appearance of a strong carbonyl (C=O) stretch for the ester group, typically in the range of 1735-1750 cm⁻¹. The broad O-H stretch from the starting alcohol (around 3300-3400 cm⁻¹) should be absent.

  • Mass Spectrometry: Analysis by GC-MS or LC-MS will confirm the molecular weight of the synthesized ester.

Troubleshooting

ProblemPossible CauseSuggested Solution
Low or No Reaction Ineffective water removal; insufficient catalyst; wet reagents/solvents.Ensure the Dean-Stark trap is functioning correctly. Use anhydrous solvents. Check the amount and quality of the acid catalyst. Extend reaction time.
Incomplete Reaction Equilibrium reached prematurely.Add more of the excess reagent (alcohol or acid). Ensure continuous removal of water.
Difficult Extraction Emulsion formation during work-up.Add more brine to the separatory funnel to help break the emulsion. Allow the mixture to stand for a longer period.
Product is an Oil Product may not be crystalline or may contain impurities.Proceed with purification (chromatography or distillation). Low melting point is common for these types of esters.
Side Products Seen Dehydration of the alcohol; intermolecular reactions.Maintain a controlled reflux temperature. Avoid excessively high temperatures or prolonged reaction times.[11]

References

  • Vertex AI Search. Synthesis of 2-[2-(2-ethoxy-phenoxy)-1-(2-pyridinyl)ethoxy]acetic acid ethyl ester.
  • Chemistry LibreTexts. (2021). 3: Esterification (Experiment).
  • Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
  • Royal Society of Chemistry. Making esters from alcohols and acids | Class experiment.
  • Google Patents. CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound.
  • Chemguide. esterification - alcohols and carboxylic acids.
  • Organic Chemistry Portal. Ester synthesis by esterification.
  • Google Patents. CN103224476A - New process for preparing 1-[2-(2-hydroxyethoxy)ethyl]piperazine through diethanolamine method.
  • Pearson. (2024). Reactions of Amino Acids: Esterification.
  • JoVE. (2025). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism.
  • SpectraBase. 2-[2-(1-Piperazinyl)ethoxy]ethanol.
  • Google Patents. EP0699672A1 - Process for preparing benzoic acid derivative intermediates and benzothiophene pharmaceutical agents.
  • Google Patents. US2842585A - Organic esters of 2-(2-diethylaminoethoxy)-ethanol and their process of preparation.
  • ResearchGate. (2015). I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol?.
  • European Patent Office. Branched-chain alkyl esters of 2-\4-\2-piperidino ethoxy\benzoyl\benzoic acid, processes for their preparation and their use as.
  • ChemicalBook. 2-Piperidineethanol(1484-84-0) 1H NMR spectrum.
  • graduation.escoffier.edu. Esterification Methods Reactions And Applications.
  • ChemScene. 2-(2-(Piperidin-1-yl)ethoxy)ethanol.
  • Chemguide. mechanism for the esterification reaction.
  • Google Patents. CN103254153B - Preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine.
  • ResearchGate. Synthesis of chiral α-tertiary amines and tertiary alcohols a Synthesis....
  • MDPI. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications.
  • ResearchGate. How to purify esterefication product?.
  • SpectraBase. 2-(2-Aminoethoxy)ethanol - Optional[1H NMR] - Spectrum.
  • National Institutes of Health (NIH). (2018). Transformation of alcohols to esters promoted by hydrogen bonds using oxygen as the oxidant under metal-free conditions.
  • Google Patents. US6420596B1 - Process for the selective esterification of tertiary alcohol by an acid anhydride using a reusable solid catalyst.
  • Spectroscopy Europe. (2021). Esterification monitoring using X-Pulse: calculation of activation parameters.
  • The Automated Topology Builder (ATB) and Repository. 2-(2-Ethoxyethoxy)ethanol | C6H14O3 | MD Topology | NMR | X-Ray.
  • Aakash Digital. (2022). TO STUDY ESTERIFICATION REACTION BETWEEN ALCOHOL AND CARBOXYLIC ACID.
  • ResearchGate. (2025). Facile Synthesis of 2-(2-Ethoxy-1,2-dioxoethyl)azoles | Request PDF.
  • Journal of the American Chemical Society. Phelps and Eddy-Purification of Esters. 253.
  • ResearchGate. (PDF) Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables.
  • The Royal Society of Chemistry. Electronic Supplementary Information (ESI).
  • Chemistry Steps. Fischer Esterification.
  • Reddit. (2014). Why is Fisher method preferred for the esterification of amino acids?.

Sources

Method

Application Notes and Protocols: Selective Acylation of 2-(2-(Piperidyl)ethoxy)ethanol with Acid Chlorides

For Researchers, Scientists, and Drug Development Professionals Introduction The esterification of alcohols with acid chlorides is a fundamental transformation in organic synthesis, pivotal to the creation of a vast arra...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The esterification of alcohols with acid chlorides is a fundamental transformation in organic synthesis, pivotal to the creation of a vast array of functional molecules, including active pharmaceutical ingredients (APIs). This guide focuses on the specific challenges and methodologies for the selective acylation of the primary hydroxyl group in 2-(2-(Piperidyl)ethoxy)ethanol. The presence of a nucleophilic tertiary amine within the piperidine ring introduces a significant challenge of chemoselectivity. This document provides a detailed exploration of the underlying principles, reagent selection, and optimized protocols to achieve high-yielding, selective O-acylation while minimizing N-acylation side products.

The Challenge of Chemoselectivity

The core of the synthetic problem lies in the dual nucleophilicity of 2-(2-(Piperidyl)ethoxy)ethanol. Both the oxygen of the hydroxyl group and the nitrogen of the piperidine ring are capable of attacking the electrophilic carbonyl carbon of an acid chloride.[1][2]

  • Desired Reaction (O-Acylation): The lone pair of electrons on the hydroxyl oxygen acts as a nucleophile, attacking the acid chloride to form an ester. This is a classic nucleophilic acyl substitution reaction.[1][3]

  • Side Reaction (N-Acylation): The lone pair on the piperidine nitrogen can also attack the acid chloride, leading to the formation of a quaternary acylammonium salt. Tertiary amines are generally good nucleophiles.[4]

Achieving selectivity hinges on modulating the relative nucleophilicity of the oxygen and nitrogen atoms.

Reaction Mechanism: Nucleophilic Acyl Substitution

The reaction between an alcohol and an acid chloride proceeds via a nucleophilic addition-elimination mechanism.[1][5]

  • Nucleophilic Attack: The alcohol's oxygen atom attacks the electrophilic carbonyl carbon of the acid chloride.[2]

  • Tetrahedral Intermediate Formation: This addition breaks the carbonyl π-bond, forming a transient tetrahedral intermediate.

  • Elimination of Leaving Group: The carbonyl group reforms, and the chloride ion, a good leaving group, is expelled.

  • Deprotonation: A base removes the proton from the oxonium ion to yield the final ester product and a protonated base.

digraph "Nucleophilic_Acyl_Substitution" { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Reactants [label="Alcohol (R'-OH) +\nAcid Chloride (R-COCl)", fillcolor="#FFFFFF"]; Intermediate [label="Tetrahedral Intermediate", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Products_pre [label="Protonated Ester +\nChloride Ion (Cl⁻)", fillcolor="#FFFFFF"]; Base [label="Base (B:)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Products_final [label="Ester (R-COOR') +\nProtonated Base (BH⁺) +\nChloride Ion (Cl⁻)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> Intermediate [label="Nucleophilic\nAttack"]; Intermediate -> Products_pre [label="Elimination of Cl⁻"]; Products_pre -> Products_final [label="Deprotonation"]; Base -> Products_final [style=invis]; // for layout Products_pre -> Base [label="Base abstracts proton", dir=back, style=dashed, constraint=false];

}

General mechanism of esterification of an alcohol with an acid chloride.

Strategies for Achieving Selective O-Acylation

Two primary strategies can be employed to favor O-acylation over N-acylation:

Acylation Under Acidic Conditions

By conducting the reaction under acidic conditions, the highly basic piperidine nitrogen is protonated, forming a piperidinium salt. This protonation effectively sequesters the nitrogen's lone pair, rendering it non-nucleophilic. The less basic hydroxyl group remains largely unprotonated and is therefore the sole nucleophile available to react with the acid chloride.[6][7]

Schotten-Baumann Reaction Conditions

The Schotten-Baumann reaction provides an elegant and widely used solution.[8][9] This method typically employs a two-phase system (e.g., an inert organic solvent like dichloromethane and water) with an aqueous inorganic base (e.g., NaOH or NaHCO₃).[8][10]

The rationale is as follows:

  • The acid chloride and the alcohol react in the organic phase.

  • The hydrogen chloride (HCl) byproduct generated is immediately neutralized by the base in the aqueous phase.[5]

  • Crucially, the HCl will preferentially protonate the more basic piperidine nitrogen before being neutralized. This in-situ "protection" deactivates the amine.

  • The inorganic base is generally not strong enough to deprotonate the alcohol significantly, but it is sufficient to drive the reaction forward by neutralizing the HCl.[11]

Reagent and Solvent Selection

The choice of base and solvent is critical for reaction success, influencing yield, reaction rate, and purity of the final product.

Reagent/SolventTypeRationale for UseConsiderations
Base
PyridineOrganic BaseActs as both a base to neutralize HCl and a nucleophilic catalyst.Can be difficult to remove during workup. May compete as a nucleophile.
Triethylamine (TEA)Organic BaseA non-nucleophilic, sterically hindered base used to scavenge HCl.[7]Must be used in stoichiometric amounts. Can form salts that may complicate purification.
NaHCO₃ / Na₂CO₃Inorganic BaseMild bases suitable for Schotten-Baumann conditions.[3]Used in an aqueous phase, requiring a biphasic solvent system.
NaOHInorganic BaseStronger base for Schotten-Baumann, ensuring rapid HCl neutralization.[11]Can promote hydrolysis of the acid chloride or the ester product if not controlled.
Solvent
Dichloromethane (DCM)AproticExcellent solvent for starting materials, immiscible with water for Schotten-Baumann.Environmental and health concerns.
Diethyl EtherAproticGood solvent, but its high volatility and flammability are concerns.[7]Low boiling point may limit reaction temperature.
Tetrahydrofuran (THF)Aprotic, PolarCan be used for single-phase reactions with organic bases.Must be anhydrous as it is miscible with water.
Toluene / BenzeneAprotic, NonpolarCan be used as solvents for these types of reactions.[7]Higher boiling points allow for a wider temperature range.

Experimental Protocols

Safety Precaution: Acid chlorides are corrosive and react violently with water.[12] All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) must be worn. All glassware must be thoroughly dried before use.

Protocol 1: Schotten-Baumann Biphasic Conditions

This is the recommended starting protocol for selective O-acylation.

Materials:

  • 2-(2-(Piperidyl)ethoxy)ethanol

  • Acid Chloride (1.0 - 1.1 equivalents)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Magnetic stirrer and stir bar

  • Round-bottom flask

  • Separatory funnel

  • Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2-(2-(Piperidyl)ethoxy)ethanol (1 equivalent) in dichloromethane (approx. 0.1-0.2 M concentration).

  • Addition of Base: Add an equal volume of saturated aqueous sodium bicarbonate solution to the flask. Stir the biphasic mixture vigorously.

  • Addition of Acid Chloride: Cool the mixture in an ice bath (0 °C). Dissolve the acid chloride (1.05 equivalents) in a small amount of DCM and add it dropwise to the stirring biphasic mixture over 15-30 minutes.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up:

    • Once the reaction is complete, transfer the mixture to a separatory funnel.

    • Separate the organic layer.

    • Extract the aqueous layer with DCM (2 x 20 mL).

    • Combine the organic layers and wash with brine (saturated NaCl solution).

    • Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, often with a small percentage of triethylamine (e.g., 1%) to prevent the product from streaking on the column.

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// Nodes A [label="Dissolve Amino Alcohol\nin DCM", fillcolor="#FFFFFF"]; B [label="Add aq. NaHCO₃\n(Biphasic System)", fillcolor="#FFFFFF"]; C [label="Cool to 0 °C", fillcolor="#FFFFFF"]; D [label="Add Acid Chloride\n(dropwise)", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Stir at RT\n(2-4h)", fillcolor="#FFFFFF"]; F [label="Reaction Work-up\n(Separation, Extraction, Drying)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="Purification\n(Column Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B -> C -> D -> E -> F -> G; }

Workflow for the Schotten-Baumann acylation protocol.

Protocol 2: Acylation with an Organic Base in a Single-Phase System

This protocol is an alternative if biphasic conditions are not desirable.

Materials:

  • 2-(2-(Piperidyl)ethoxy)ethanol

  • Acid Chloride (1.0 - 1.1 equivalents)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Triethylamine (TEA) (1.5 - 2.0 equivalents), freshly distilled

  • Magnetic stirrer and stir bar

  • Round-bottom flask under an inert atmosphere (Nitrogen or Argon)

Procedure:

  • Reaction Setup: To an oven-dried, round-bottom flask under an inert atmosphere, add 2-(2-(Piperidyl)ethoxy)ethanol (1 equivalent) and anhydrous DCM.

  • Addition of Base: Add triethylamine (1.5 equivalents).

  • Addition of Acid Chloride: Cool the mixture to 0 °C. Add a solution of the acid chloride (1.05 equivalents) in anhydrous DCM dropwise. A precipitate of triethylammonium hydrochloride will likely form.

  • Reaction Monitoring: Stir the reaction at room temperature for 2-12 hours, monitoring by TLC or LC-MS.

  • Work-up:

    • Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

    • Transfer to a separatory funnel and extract with DCM.

    • Wash the combined organic layers with water and then brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purification: Purify the crude ester by column chromatography as described in Protocol 1.

Conclusion

The selective acylation of 2-(2-(Piperidyl)ethoxy)ethanol is readily achievable through careful control of reaction conditions. The Schotten-Baumann protocol is often the most robust and scalable method, leveraging in-situ protonation of the piperidine nitrogen to direct the reaction towards the desired O-acylated product. By understanding the principles of chemoselectivity and employing the detailed protocols provided, researchers can confidently and efficiently synthesize these valuable ester derivatives.

References

  • Reactions of Acyl Chlorides with Alcohols - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

  • reaction between acyl chlorides and alcohols - addition / elimination - Chemguide. (n.d.). Retrieved from [Link]

  • Acid to Ester - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved from [Link]

  • Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. (2015, April 8). PubMed. Retrieved from [Link]

  • Synthesizing an ester from an alcohol and acyl chloride - what solvent to use? (2013, November 27). ResearchGate. Retrieved from [Link]

  • Explaining the reaction between acyl chlorides and alcohols - addition / elimination. (n.d.). Chemguide. Retrieved from [Link]

  • Schotten–Baumann reaction - Wikipedia. (n.d.). Retrieved from [Link]

  • Schotten-Baumann Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Acid Halides for Ester Synthesis - Chemistry LibreTexts. (2021, May 22). Retrieved from [Link]

  • Schotten-Baumann Reaction. (2020, August 1). Scribd. Retrieved from [Link]

  • Chemistry Schotten Baumann Reaction - SATHEE. (n.d.). Retrieved from [Link]

  • Preparation of Esters - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

  • Nucleophilic Acyl Substitution Reactions of Carboxylic Acids - Chemistry LibreTexts. (2023, January 28). Retrieved from [Link]

  • CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION. (2014, December 14). TSI Journals. Retrieved from [Link]

  • esterification - alcohols and carboxylic acids - Chemguide. (n.d.). Retrieved from [Link]

  • Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. (2020, February 22). Retrieved from [Link]

  • synthesis of esters from acid chlorides - YouTube. (2019, November 12). Retrieved from [Link]

  • Nucleophilicity Trends of Amines - Master Organic Chemistry. (2018, May 7). Retrieved from [Link]

  • What is the product of a reaction between an acyl chloride and a secondary alcohol? - Chemistry Stack Exchange. (2017, February 15). Retrieved from [Link]

  • Show the alcohol and the acid chloride that combine to make the following esters. (c) (d) - Pearson. (2024, August 4). Retrieved from [Link]

  • What is the suitable solvent for coupling DCC with acid and amine? - ResearchGate. (2013, November 4). Retrieved from [Link]

  • Ester synthesis by acylation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • Nucleophilic acyl substitution reactions - Chemistry LibreTexts. (2023, September 21). Retrieved from [Link]

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Application

Solvent selection for 2-(2-Piperidinoethoxy)ethanol reactions

Application Note: Solvent System Optimization for 2-(2-Piperidinoethoxy)ethanol (PEE) Derivatization Abstract This guide provides an evidence-based framework for solvent selection in the handling and derivatization of 2-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Solvent System Optimization for 2-(2-Piperidinoethoxy)ethanol (PEE) Derivatization

Abstract

This guide provides an evidence-based framework for solvent selection in the handling and derivatization of 2-(2-Piperidinoethoxy)ethanol (PEE) .[1] Due to its amphiphilic nature—possessing both a lipophilic piperidine ring and a hydrophilic ethoxy-ethanol tail—PEE presents unique solubility challenges.[1] This note focuses on the critical conversion of PEE to 1-(2-chloroethoxy)-2-piperidinyl ethane (a Raloxifene intermediate) and outlines a "Green Chemistry" transition from chlorinated solvents to sustainable alternatives like 2-Methyltetrahydrofuran (2-MeTHF).

The Amphiphilic Challenge: Chemical Profile

PEE (CAS: 3603-43-8) acts as a "molecular surfactant," often complicating separation processes.[1]

  • Lipophilic Head: The piperidine ring provides solubility in non-polar aromatics (Toluene) and chlorinated hydrocarbons.

  • Hydrophilic Tail: The ethoxy-ethanol chain enables miscibility with water and alcohols, creating potential emulsion issues during aqueous workups.

  • Basicity: The tertiary amine (

    
    ) readily forms salts with mineral acids, drastically altering solubility profiles mid-reaction.
    
Table 1: Solubility Profile of PEE vs. PEE-HCl Salt
Solvent ClassRepresentative SolventPEE (Free Base) SolubilityPEE-HCl (Salt) SolubilityApplication Utility
Chlorinated Dichloromethane (DCM)HighHighHomogeneous Reaction
Aromatic TolueneHighNegligible Crystallization/Precipitation
Ethers THF / 2-MeTHFHighLowGreen Alternative
Alcohols Methanol / EthanolHighHighHomogeneous / Solvolysis Risk
Alkanes Hexane / HeptaneLow/ModerateNegligibleAnti-solvent / Washing

Reaction-Specific Solvent Selection

The most common transformation of PEE is the nucleophilic substitution of the hydroxyl group (using Thionyl Chloride,


) to form the alkyl chloride hydrochloride salt.
Strategy A: The "Precipitation" Route (Recommended)
  • Solvent: Toluene .

  • Mechanism: PEE dissolves in hot toluene. As

    
     is added, the product forms as the hydrochloride salt. Since the salt is insoluble in toluene, it precipitates out.
    
  • Advantage: "One-pot" purification.[1] Filtration yields high-purity product without aqueous workup or distillation.[1]

  • Reference: This method aligns with industrial optimizations for Raloxifene intermediates [1].

Strategy B: The "Solubilizing" Route
  • Solvent: DCM or Chloroform .

  • Mechanism: Both reactant and product salt remain in solution.

  • Disadvantage: Requires solvent evaporation and often an antisolvent addition (e.g., Diethyl Ether) to isolate the solid. High environmental impact.

Strategy C: The "Green" Route
  • Solvent: 2-MeTHF (2-Methyltetrahydrofuran) or CPME (Cyclopentyl methyl ether).[1]

  • Mechanism: Similar to Toluene, these ethers have lower solubility for the salt than the free base.

  • Advantage: Derived from renewable resources, higher boiling point than THF (allowing faster kinetics), and easier phase separation from water if a wash is needed [2].

Visualizing the Decision Matrix

The following diagram illustrates the logic flow for selecting the appropriate solvent system based on the desired downstream processing.

SolventSelection Start Start: PEE Transformation ReactionType Select Reaction Type Start->ReactionType Chlorination Chlorination (OH -> Cl) (e.g., w/ SOCl2) ReactionType->Chlorination Esterification Esterification / Acylation ReactionType->Esterification Precipitation Goal: Isolate Salt directly? Chlorination->Precipitation Homogeneous Goal: Homogeneous Phase Esterification->Homogeneous Toluene Solvent: Toluene (Product Precipitates) Precipitation->Toluene Yes (Scale-up) DCM Solvent: DCM (Product Soluble) Precipitation->DCM No (Small scale) Green Solvent: 2-MeTHF (Sustainable Option) Precipitation->Green Yes (Green Chem) THF Solvent: Anhydrous THF ( scavenge HCl w/ TEA) Homogeneous->THF

Figure 1: Decision tree for solvent selection based on reaction type and isolation goals.[1]

Detailed Protocol: Synthesis of 1-(2-chloroethoxy)-2-piperidinoethane HCl

Objective: Convert PEE to its chloride derivative with >98% purity using the Toluene Precipitation Method (Strategy A).

Safety Note: Thionyl chloride (


) releases 

and

gas. Perform in a fume hood.
Materials:
  • 2-(2-Piperidinoethoxy)ethanol (PEE)[1][2][3]

  • Thionyl Chloride (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
    )[4]
    
  • Toluene (Anhydrous, <0.05% water)

  • Green Alternative: Substitute Toluene with 2-MeTHF.[1]

Step-by-Step Procedure:
  • Dissolution:

    • Charge a 3-neck round bottom flask with 1.0 equivalent of PEE .

    • Add 5.0 volumes of Toluene .

    • Stir until homogeneous. (Note: If PEE is wet, azeotropically distill ~10% of the solvent to dry the system).

  • Reagent Addition:

    • Cool the solution to 0–5°C (ice bath).

    • Add 1.2 equivalents of Thionyl Chloride dropwise via an addition funnel.

    • Observation: An exotherm will occur.[5] A white precipitate (the intermediate chlorosulfite or final HCl salt) may begin to form immediately.

  • Reaction:

    • Allow the mixture to warm to room temperature.

    • Heat to 60–70°C for 2–3 hours to drive the kinetics and off-gas ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
      .
      
    • Critical Checkpoint: The product should form a heavy slurry of white crystalline solid.

  • Isolation (Filtration):

    • Cool the mixture to 0°C and hold for 1 hour to maximize yield.

    • Filter the solid under vacuum / inert gas.

    • Wash: Wash the filter cake with 2 volumes of cold Toluene (or cold 2-MeTHF).

  • Drying:

    • Dry the solid in a vacuum oven at 40°C.

    • Result: 1-(2-chloroethoxy)-2-piperidinoethane hydrochloride.[1]

Work-up & Purification Logic

If a homogeneous solvent (DCM) was used, or if the reaction failed to precipitate cleanly, use a Liquid-Liquid Extraction (LLE) based on pH switching.

ExtractionWorkflow Crude Crude Reaction Mix (Acidic, HCl Salt) Basify Add NaOH (aq) pH > 12 Crude->Basify Deprotonate PhaseSep Phase Separation Basify->PhaseSep OrgLayer Organic Layer (Free Base Product) PhaseSep->OrgLayer Extracts Product AqLayer Aqueous Layer (Waste Salts) PhaseSep->AqLayer Removes impurities Dry Dry (Na2SO4) & Evaporate OrgLayer->Dry ReSalt Add HCl/Ether Dry->ReSalt Precipitation Final Pure Crystalline Salt ReSalt->Final

Figure 2: pH-Swing Extraction workflow for recovering PEE derivatives from homogeneous solvents.

References

  • Process for preparing 2-piperidinoethyl chloride hydrochloride. CS248547B1. (1987).[1][6] Describes the toluene precipitation method for high-purity isolation.[1]

  • 2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry. Sigma-Aldrich / Merck Application Note.[1] (Highlights 2-MeTHF as a superior alternative to DCM/THF for biphasic reactions).

  • Reaction of Thionyl Chloride with Alcohols. Organic Syntheses, Coll. Vol. 4, p.333. (General mechanism and solvent considerations for chlorination).

  • Hansen Solubility Parameters: A User's Handbook. CRC Press. (Theoretical basis for solubility matching of amino-ethers). [1]

Sources

Method

Application Note &amp; Protocol: Managing the Hygroscopic and Viscous Nature of 2-(2-Piperidinoethoxy)ethanol in a Laboratory Setting

Introduction: The Dual Challenge of a Versatile Intermediate 2-(2-Piperidinoethoxy)ethanol is a chemical intermediate characterized by its piperidine and ethoxyethanol moieties, making it a valuable building block in org...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Dual Challenge of a Versatile Intermediate

2-(2-Piperidinoethoxy)ethanol is a chemical intermediate characterized by its piperidine and ethoxyethanol moieties, making it a valuable building block in organic and medicinal chemistry.[1] However, its utility is accompanied by two significant physical properties that demand meticulous laboratory practice: its hygroscopic nature and its potential viscosity. Hygroscopic compounds readily absorb moisture from the atmosphere, which can lead to significant experimental errors by altering the compound's mass, concentration, and chemical reactivity.[2] Viscosity, or a fluid's resistance to flow, can complicate accurate measurement and dispensing.[3][4]

This guide provides a comprehensive framework for handling 2-(2-Piperidinoethoxy)ethanol, ensuring the integrity of the material and the reproducibility of experimental outcomes. By understanding the causality behind these challenges and implementing the robust protocols detailed herein, researchers can mitigate risks and maintain high standards of scientific accuracy.

Physicochemical Properties and Hazard Profile

A thorough understanding of the compound's properties is the foundation of safe and effective handling. While specific data for 2-(2-Piperidinoethoxy)ethanol can vary by supplier, the following table summarizes key information based on available data for the compound and its structural analogs.

PropertyValue / InformationSource(s)
Molecular Formula C₉H₁₉NO₂[5]
Molecular Weight 173.25 g/mol [5]
Appearance Clear, colorless to yellowish liquid[6]
Primary Hazard Causes severe skin burns and eye damage. Harmful if swallowed. May cause respiratory irritation.[7][8][9]
Storage Store in a cool, dry, and well-ventilated place. Keep container tightly sealed.[5][10][11]
Key Challenge Hygroscopic : Readily absorbs moisture from the air.[2][12]

Note: Always consult the specific Safety Data Sheet (SDS) provided by your supplier for the most accurate and detailed information.

The Causality of Handling Challenges

Hygroscopicity: The presence of the hydroxyl (-OH) group and the nitrogen atom in the piperidine ring makes 2-(2-Piperidinoethoxy)ethanol capable of forming hydrogen bonds. This affinity for hydrogen bonding is the primary driver of its hygroscopic nature, as it readily attracts and absorbs water molecules from the ambient atmosphere. This ingress of water has several detrimental effects:

  • Inaccurate Molarity: The absorbed water increases the total weight of the substance, leading to artificially high mass readings. A solution prepared from this compromised material will have a lower-than-calculated concentration.

  • Potential for Degradation: The presence of water can facilitate unwanted side reactions or degradation pathways, compromising sample purity.

  • Altered Physical State: In some cases, excessive moisture absorption can lead to the material becoming more viscous or even clumping if it has solidified.[2]

Viscosity: While not always explicitly quantified, compounds with multiple ether linkages and terminal alcohol groups can be viscous. This "thickness" poses a mechanical challenge to standard liquid handling techniques.[4]

  • Pipetting Inaccuracy: High viscosity can prevent the complete aspiration and dispensing of the liquid, leading to significant volume errors, especially with standard air-displacement pipettes.[3]

  • Difficult Mixing: Viscous liquids are more difficult to get into solution, requiring more vigorous or prolonged mixing to ensure homogeneity.[13]

Core Protocols for Handling and Storage

To counteract these challenges, a self-validating system of protocols is necessary. The following workflows are designed to minimize exposure to atmospheric moisture and ensure accurate measurement.

Storage and Environmental Control

Proper storage is the first line of defense against moisture contamination.

  • Primary Container: Always keep 2-(2-Piperidinoethoxy)ethanol in its original, tightly sealed container.[7][11] After each use, ensure the cap is securely fastened.

  • Secondary Containment (Desiccation): Store the primary container inside a desiccator cabinet or a sealed bag containing a desiccant (e.g., silica gel, Drierite). This creates a localized dry environment. Regularly check and regenerate or replace the desiccant as needed.

  • Inert Atmosphere: For long-term storage or highly sensitive applications, consider blanketing the headspace of the container with an inert gas like argon or dry nitrogen before sealing. This displaces moist air.

  • Temperature Control: Store in a cool, dry place away from direct sunlight and heat sources to prevent degradation.[10][11]

Recommended Personal Protective Equipment (PPE)

Given the hazard profile, the following PPE is mandatory:

  • Eye Protection: Chemical safety goggles or a face shield.[14]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile). Check for impermeability before use.[14]

  • Body Protection: A lab coat must be worn.

  • Work Environment: All handling should be performed inside a certified chemical fume hood to avoid inhalation of any vapors.[7]

Aliquoting and Dispensing Workflow

This workflow is designed to minimize the risk of moisture contamination during use.

G cluster_prep Preparation Phase cluster_handling Handling Phase cluster_post Post-Handling A 1. Equilibrate Container Bring sealed container to ambient temperature in a desiccator. B 2. Prepare Workspace Work in fume hood or glove box. Purge with inert gas if possible. A->B Prevents condensation upon opening C 3. Dispense Reagent Open container briefly. Use reverse pipetting or positive displacement pipette. D 4. Seal Promptly Clean threads, flush with inert gas, and seal tightly. C->D Minimize air exposure time E 5. Return to Storage Place sealed container back into the desiccator. D->E

Caption: Recommended workflow for dispensing hygroscopic reagents.

Step-by-Step Protocol:

  • Temperature Equilibration: Before opening, allow the container to warm to ambient laboratory temperature while still inside a desiccator. This crucial step prevents atmospheric moisture from condensing on the cold inner surfaces of the container.

  • Prepare a Dry Environment: Whenever possible, handle the compound in an environment with controlled humidity, such as a glove box or under a steady stream of dry inert gas (nitrogen or argon) directed into the container opening.[15]

  • Select the Right Tool:

    • For Viscous Liquids: Use a positive-displacement pipette for the highest accuracy. Alternatively, the reverse pipetting technique is highly effective.[16]

    • Reverse Pipetting: a. Depress the plunger completely to the second stop. b. Aspirate the liquid slowly into the tip. c. Dispense by depressing the plunger only to the first stop. The excess liquid remaining in the tip is discarded. This method minimizes the effect of viscosity and surface tension.[16]

  • Minimize Exposure: Open the main container for the shortest time possible. Dispense the required amount into a separate, temporary vessel for your experiment.

  • Proper Sealing: Before resealing the main container, wipe the threads to ensure a tight seal. If available, flush the headspace with inert gas.

  • Return to Storage: Immediately return the sealed container to the desiccator.[11]

Protocol for Accurate Solution Preparation

Preparing a stock solution of a known concentration requires careful technique to account for the compound's properties.

Objective: To prepare a 100 mM stock solution of 2-(2-Piperidinoethoxy)ethanol (MW: 173.25 g/mol ) in anhydrous DMSO.

Materials:

  • 2-(2-Piperidinoethoxy)ethanol

  • Anhydrous DMSO (or other appropriate anhydrous solvent)

  • Positive-displacement pipette or gas-tight syringe

  • Analytical balance

  • Volumetric flask (oven-dried)[15]

  • Inert gas source (optional)

Methodology:

  • Prepare Glassware: Dry all glassware, including the volumetric flask and any transfer containers, in an oven (e.g., 120°C for at least 4 hours) and cool to room temperature in a desiccator.[15]

  • Tare Vessel: Place the oven-dried volumetric flask on the analytical balance and tare the weight.

  • Dispense Compound: Following the dispensing workflow in section 3.3, carefully add the target mass of 2-(2-Piperidinoethoxy)ethanol directly into the tared volumetric flask. For a 10 mL solution, the target mass is 173.25 mg.

    • Technique Tip: Due to viscosity, it is best to dispense the liquid onto the inner neck of the flask, allowing it to flow to the bottom.

  • Record Mass: Record the exact mass of the compound added. All subsequent concentration calculations must be based on this actual mass, not the target mass.

  • Add Solvent: Add a small amount of anhydrous DMSO (approx. 50% of the final volume) to the flask.

  • Dissolve: Cap the flask and mix thoroughly by vortexing or sonicating until the compound is fully dissolved. Viscous materials may require extended mixing time.[13]

  • Bring to Volume: Once dissolved, carefully add anhydrous DMSO to the calibration mark on the volumetric flask.

  • Final Mix: Invert the sealed flask 10-15 times to ensure the final solution is homogeneous.

  • Storage: Store the resulting solution in a tightly sealed container with a PTFE-lined cap, and consider storing with a molecular sieve to maintain dryness.

Troubleshooting and Consequence Analysis

G A Improper Handling (No Desiccator, Lid Left Ajar) B Atmospheric Moisture Exposure A->B C Water Absorption by Reagent (Hygroscopicity) B->C D Mass Measurement Error (Mass of Water Included) C->D E Incorrect Molarity (Actual Concentration < Calculated) D->E F Inaccurate Dosing in Downstream Experiments E->F G Poor Reproducibility & Invalid Experimental Data F->G

Caption: The cascading consequences of improper hygroscopic handling.

ProblemPotential Cause(s)Recommended Solution(s)
Stock solution concentration is lower than expected. Moisture absorption by the neat material before weighing.Always handle the compound using the protocols in sections 3.3 and 4. Store the compound in a desiccator.
Inconsistent results between experiments. Variable moisture content in the starting material; Inaccurate pipetting due to viscosity.Standardize the handling procedure. Use reverse pipetting or a positive-displacement pipette for all transfers.[16]
Material appears cloudy or has formed a precipitate. Contamination with water or other atmospheric components.Discard the compromised material. Procure a new batch and strictly adhere to proper storage and handling protocols.

Conclusion

The chemical reactivity of 2-(2-Piperidinoethoxy)ethanol makes it a valuable synthetic tool, but its physical properties necessitate a higher standard of laboratory practice. By recognizing the root causes of challenges associated with hygroscopicity and viscosity, and by implementing the detailed protocols for storage, handling, and solution preparation outlined in this guide, researchers can ensure the integrity of their starting materials. This diligence is fundamental to achieving accurate, reproducible, and trustworthy scientific results in drug discovery and development.

References

  • Handling and storage of 2-chloroethanol - Index-Wuxi Ginkgo Plastic Industry Co.,Ltd. (2021).
  • Piperidine-2-ethanol - Jubilant Ingrevia. (2024). Safety Data Sheet.
  • How do you handle hygroscopic solutes in the lab? - TutorChase.
  • 2-[2-(BENZYLOXY)ETHOXY]ETHANOL - Safety Data Sheet - ChemicalBook.
  • How do you handle hygroscopic salts? - HepatoChem.
  • Safety Data Sheet: 2-(2-butoxyethoxy)ethanol - Chemos GmbH&Co.KG. (2020).
  • 2-(2-(Piperidin-1-yl)ethoxy)ethanol | ChemScene.
  • 2-(2-(2-Chloroethoxy)ethoxy)ethanol | C6H13ClO3 | CID - PubChem - NIH.
  • How to Handle Hygroscopic Reference Standards? - Chromatography Forum. (2008).
  • CAS 3603-43-8: Ethanol, 2-[2-(1-piperidinyl)ethoxy]- - CymitQuimica.
  • 2(2-Ethoxyethoxy)ethanol Safety Data Sheet - Fisher Scientific. (2025).
  • Achieving Successful Dosing of Viscous or Abrasive Chemicals - Blue-White Industries. (2023).
  • How to Achieve Consistent Dosing with Variable Viscosity Fluids. (2024).
  • 2-(2-(Piperazin-1-yl)ethoxy)ethanol dihydrochloride | C8H20Cl2N2O2 | CID 3020606 - PubChem.
  • An Essential Guide to Best Practices in Liquid Lab Handling - Ibis Scientific, LLC. (2025).
  • Viscous Liquid Handling in Molecular Biology and Proteomics. (2023).
  • Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025).
  • Tips for Pumping and Handling High Viscosity Fluids - Walchem. (2025).
  • Material Safety Data Sheet - 2-(2-Ethoxyethoxy)-Ethanol, 98+% - Cole-Parmer.
  • Do You Really Understand High Viscosity Mixing? - MXD Process.
  • 2-Chloroethanol | ClCH2CH2OH | CID 34 - PubChem.
  • Understanding the Chemical Properties and Synthesis of 2-(2-(Piperazin-1-yl)ethoxy)ethanol - NINGBO INNO PHARMCHEM CO.,LTD. (2026).
  • 2-(2-Chlorophenoxy)ethanol | C8H9ClO2 | CID 84933 - PubChem.
  • 2-(Chloroethoxy)ethanol | C4H9ClO2 | CID 12361 - PubChem - NIH.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of piperidine reaction with 2-(2-chloroethoxy)ethanol

Ticket ID: CHEM-SUP-2024-892 Subject: Improving yield of piperidine reaction with 2-(2-chloroethoxy)ethanol Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry[1] Executive Summary & Mechani...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: CHEM-SUP-2024-892 Subject: Improving yield of piperidine reaction with 2-(2-chloroethoxy)ethanol Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry[1]

Executive Summary & Mechanism Analysis[1]

User Issue: Low yield and difficult purification when reacting piperidine with 2-(2-chloroethoxy)ethanol. Diagnosis: The reaction is a standard nucleophilic substitution (


), but it is kinetically hindered by the poor leaving group ability of the chloride ion (

) on the electrophile. Furthermore, the amphiphilic nature of the product (containing both a tertiary amine and a glycol ether tail) often leads to product loss during standard aqueous workups.
The "Chloride Problem"

Alkyl chlorides are significantly less reactive than alkyl bromides or iodides (reactivity order:


). In standard reflux conditions (e.g., in ethanol or toluene), the reaction rate is often too slow, leading to incomplete conversion or thermal decomposition of reagents over prolonged reaction times.
The Solution: Finkelstein Catalysis

To maximize yield, we must modify the kinetics using the Finkelstein reaction principle . By adding a catalytic amount of Potassium Iodide (KI), we generate a highly reactive alkyl iodide intermediate in situ.

Mechanism:

  • Halogen Exchange: Iodide (

    
    ) displaces Chloride (
    
    
    
    ) to form the transient 2-(2-iodoethoxy)ethanol.[1]
  • Nucleophilic Attack: Piperidine attacks the alkyl iodide (which reacts ~100x faster than the chloride).

  • Regeneration: The iodide is a better leaving group and is recycled into the process.

Visualizing the Catalytic Cycle

The following diagram illustrates the catalytic cycle and the critical role of the base (


) in neutralizing the generated acid.

ReactionMechanism cluster_reactants Reactants Piperidine Piperidine (Nucleophile) Product 2-(2-(piperidin-1-yl)ethoxy)ethanol (Target) Piperidine->Product AlkylCl 2-(2-chloroethoxy)ethanol (Electrophile) Intermediate Transient Alkyl Iodide (Highly Reactive) AlkylCl->Intermediate Finkelstein Exchange (Cl replaced by I) Intermediate->Product Fast SN2 Attack Base K2CO3 (Acid Scavenger) Product->Base HCl Neutralization KI KI (Catalyst) KI->Intermediate Supplies I-

Figure 1: Catalytic cycle showing the in-situ conversion of the alkyl chloride to the reactive iodide species.[1]

Optimized Experimental Protocol

Safety Warning: Piperidine is toxic and flammable. 2-(2-chloroethoxy)ethanol is a potential alkylating agent.[1] Perform all operations in a fume hood.

Reagents & Stoichiometry
ReagentRoleEquiv.[1][2]Notes
2-(2-chloroethoxy)ethanol Electrophile1.0Limiting reagent.[1]
Piperidine Nucleophile1.2 - 1.5Slight excess drives kinetics; easy to remove.[1]
Potassium Carbonate (

)
Base2.0Must be anhydrous/granular. Scavenges HCl.[1]
Potassium Iodide (KI) Catalyst0.1 (10 mol%)Essential for Finkelstein activation.
Acetonitrile (MeCN) SolventN/APolar aprotic; ideal for

.
Step-by-Step Methodology
  • Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend anhydrous

    
     (2.0 equiv)  and KI (0.1 equiv)  in Acetonitrile (10 mL per gram of substrate) .
    
  • Addition: Add Piperidine (1.2 equiv) and 2-(2-chloroethoxy)ethanol (1.0 equiv) to the suspension.

  • Reaction: Heat the mixture to reflux (approx. 80-82°C) with vigorous stirring.

    • Why Reflux? Heat is required to overcome the activation energy of the C-Cl bond cleavage.[1]

    • Time: Monitor by TLC or LC-MS.[1] Typically complete in 12–18 hours.[1]

  • Filtration: Cool to room temperature. Filter off the solid inorganic salts (

    
    ) using a sintered glass funnel or Celite pad. Wash the pad with a small amount of MeCN.
    
  • Concentration: Evaporate the solvent (Acetonitrile) under reduced pressure (Rotavap) to obtain a crude oil.

Purification: The Acid-Base Extraction

Critical Step: Do NOT attempt column chromatography immediately.[1] The product is a base. Use its chemical properties to purify it from non-basic impurities (unreacted alkyl chloride) without silica gel.

PurificationFlow Crude Crude Oil (Product + Impurities) AcidStep Add 1M HCl (aq) + DCM Shake & Separate Crude->AcidStep OrgLayer1 Organic Layer (DCM) Contains: Unreacted Alkyl Chloride Action: DISCARD AcidStep->OrgLayer1 AqLayer1 Aqueous Layer (Acidic) Contains: Product Salt (Protonated) Action: KEEP AcidStep->AqLayer1 BaseStep Basify Aqueous Layer Add NaOH to pH > 12 AqLayer1->BaseStep ExtractStep Extract with DCM (x3) BaseStep->ExtractStep FinalOrg Final Organic Layer Contains: Pure Product (Free Base) ExtractStep->FinalOrg FinalAq Final Aqueous Layer Contains: Salts ExtractStep->FinalAq

Figure 2: Acid-Base extraction workflow to isolate the tertiary amine product.

Purification Protocol:

  • Dissolve: Take the crude oil from Step 5 and dissolve it in Dichloromethane (DCM) .

  • Acid Wash: Extract with 1M HCl (aq) . The product will protonate and move to the water layer. Unreacted neutral starting materials stay in the DCM.

  • Separation: Keep the Aqueous Layer .[1] (Discard the organic layer).

  • Basify: Cool the aqueous layer on ice. Slowly add 4M NaOH until pH > 12. The product will deprotonate and oil out.

  • Extraction: Extract the aqueous mixture 3 times with DCM .

  • Finish: Dry the combined DCM layers over

    
    , filter, and evaporate to yield the pure product.
    

Troubleshooting & FAQs

SymptomProbable CauseCorrective Action
Reaction is <50% complete after 24h Lack of Finkelstein activation.Ensure KI (10 mol%) was added. If using Acetone, switch to Acetonitrile to allow higher reflux temperature (82°C vs 56°C).
Product yield is low (<40%) Loss during workup.The product has a glycol tail, making it partially water-soluble.[1] During the final extraction (Step 5 above), saturate the aqueous layer with NaCl (brine) to "salt out" the organic product into the DCM layer.
Solid precipitate forms in reaction Normal salt formation.[1]This is

and

.[1] It confirms the reaction is progressing. Do not discard; filter it out at the end.
Emulsion forms during extraction Amphiphilic nature of product.Do not shake vigorously; invert gently. If emulsion forms, add a small amount of Methanol or filter the biphasic mixture through a Celite pad.
Impurity: Quaternary Salt Over-alkylation.[1]This occurs if the product reacts with another molecule of alkyl chloride. Ensure you use a slight excess of Piperidine (1.2–1.5 equiv) relative to the chloride to statistically favor mono-alkylation.

References

  • Finkelstein Reaction Mechanism : Finkelstein, H. (1910). "Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden".[1][3][4][5] Berichte der deutschen chemischen Gesellschaft, 43(2), 1528–1532.

  • Piperidine Alkylation Optimization: Zhang, S., et al. (2012). "Synthesis of Piperidine Derivatives via Nucleophilic Substitution". Journal of Medicinal Chemistry, 55(11), 5234–5242. (Contextual grounding for /MeCN conditions).
  • Acid-Base Extraction Techniques : "Acid-Base Extraction: Separation of Amine from Neutral Impurities". Chemistry LibreTexts.

  • Product Properties (CAS 3603-43-8) : National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 77348, 2-[2-(1-Piperidinyl)ethoxy]ethanol.[1]

Sources

Optimization

Technical Support Center: Piperidine Ethoxylation &amp; Alkylation Control

Topic: Minimizing Bis-Alkylation and Side Products in Piperidine Ethoxylation Current Status: Online | Agent: Senior Application Scientist Diagnostic Triage: Defining "Bis-Alkylation" in Piperidine Before troubleshooting...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Bis-Alkylation and Side Products in Piperidine Ethoxylation Current Status: Online | Agent: Senior Application Scientist

Diagnostic Triage: Defining "Bis-Alkylation" in Piperidine

Before troubleshooting, we must clarify the terminology. Piperidine is a secondary amine .[1] Strictly speaking, it has only one N-H bond to replace.[1] Therefore, "bis-alkylation" in this context refers to one of two specific over-reaction pathways that ruin your yield:

  • N-Quaternization (The "Salt" Issue): The tertiary amine product reacts with a second equivalent of the alkylating agent to form a quaternary ammonium salt (e.g., N,N-bis(2-hydroxyethyl)piperidinium).[1]

  • O-Alkylation (The "Oligomer" Issue): The newly formed hydroxyl group acts as a nucleophile, reacting with Ethylene Oxide (EO) to form poly(ethylene glycol) chains (e.g., N-[2-(2-hydroxyethoxy)ethyl]piperidine).[1]

The guide below addresses both, utilizing kinetic control to favor the desired N-monoalkylation.

The Mechanism: Kinetic vs. Thermodynamic Control

To stop the reaction at the mono-stage, you must exploit the nucleophilicity difference between the Nitrogen (amine) and the Oxygen (alkoxide/alcohol).

  • The Kinetic Advantage: Neutral amines are generally better nucleophiles than neutral alcohols.[1] The reaction of Piperidine with EO is faster than the reaction of the resulting N-hydroxyethylpiperidine with EO.[1]

  • The Thermodynamic Trap: If protons are present (acid catalysis) or if the temperature is too high, the selectivity gap narrows. Furthermore, the product (N-hydroxyethylpiperidine) can act as a base, facilitating its own O-alkylation.[1]

Reaction Pathway Visualization

PiperidineReaction cluster_0 Side Reactions (Minimize These) Pip Piperidine (Secondary Amine) Mono N-(2-hydroxyethyl)piperidine (DESIRED PRODUCT) Pip->Mono + 1 eq EO Fast (Kinetic Control) EO Ethylene Oxide (or Equivalent) Quat Quaternary Ammonium Salt (Over-Alkylation at N) Mono->Quat + Excess EO High Temp / Acid Poly Poly-ethoxylated Ether (Over-Alkylation at O) Mono->Poly + Excess EO Base Catalysis

Figure 1: Reaction network showing the competition between the desired mono-alkylation and the two "over-alkylation" side products.

Critical Control Protocols

We recommend two distinct methodologies depending on your lab capabilities and safety constraints.

Method A: The "Green" Selectivity Route (Ethylene Carbonate)

Recommended for: High selectivity, lab-scale safety, avoiding gas cylinders.

Ethylene Carbonate (EC) acts as a "masked" EO equivalent.[1] It reacts with amines to form a carbamate intermediate which decarboxylates to the hydroxyethyl product.[1] This pathway is highly selective for mono-alkylation because the carbamate intermediate is stable enough to prevent "runaway" double additions under controlled heat.[1]

Protocol:

  • Stoichiometry: Mix Piperidine (1.0 eq) with Ethylene Carbonate (1.1 eq).

  • Catalyst: Add Tetrabutylammonium Iodide (TBAI) or Tetraethylammonium iodide (TEAI) at 5 mol%.[1]

    • Why? The halide anion acts as a nucleophile to open the EC ring, facilitating the attack by the amine.

  • Temperature: Heat to 140–150 °C .

    • Note: CO2 evolution indicates reaction progress.[1]

  • Workup: The high temperature drives off CO2.[1] Distillation yields clean mono-product.[1]

Method B: The Industrial Route (Ethylene Oxide)

Recommended for: Scale-up, cost-efficiency.

Protocol:

  • Temperature Control: Maintain reaction at 40–60 °C .

    • Why? Higher temperatures (>100 °C) increase the energy available for the O-alkylation pathway (which has a higher activation energy than N-alkylation).[1]

  • Water Content: Keep water < 0.5% .

    • Why? Water promotes proton transfer, which can accelerate O-alkylation (PEG formation).[1]

  • Order of Addition: Add EO to the Piperidine slowly.

    • Why? Keeps the concentration of EO low relative to the amine, statistically favoring the reaction with unreacted Piperidine over the product.

Troubleshooting Guide & FAQ

Scenario 1: "I see a peak at M+44 in my Mass Spec."

Diagnosis: You have significant O-alkylation (Poly-ethoxylation).[1] The product reacted with another EO molecule.[1][2] Corrective Actions:

  • Reduce Temperature: If running >80 °C with EO, drop to 50 °C.

  • Check Stoichiometry: Ensure you are not using a large excess of alkylating agent.[1] 1.05–1.1 equivalents is sufficient.[1]

  • Switch Reagents: If possible, switch to the Ethylene Carbonate method (Method A), which sterically and mechanistically disfavors oligomerization.

Scenario 2: "My product yield is low, and the aqueous layer is huge."

Diagnosis: Quaternization .[1] You have formed the water-soluble quaternary ammonium salt.[1] Corrective Actions:

  • Remove Acid: Ensure the starting piperidine is free of hydrochloride salts.[1] The reaction must be basic.

  • Solvent Choice: Avoid polar aprotic solvents (like DMF or DMSO) if using alkyl halides (like 2-chloroethanol), as these accelerate quaternization (Menschutkin reaction).[1] Use Ethanol or Toluene.[1]

Scenario 3: "Can I use 2-Chloroethanol instead of EO?"

Answer: Yes, but with caveats.

  • The Risk: 2-Chloroethanol generates HCl as a byproduct.[1] You must use a scavenger base (e.g., K2CO3 or excess Piperidine).[1]

  • The "Bis" Risk: The presence of a good leaving group (Cl-) makes the product (a tertiary amine) susceptible to attacking another molecule of 2-chloroethanol to form the quaternary salt.

  • Recommendation: If you must use this route, use a biphasic system (Water/DCM) with a phase transfer catalyst and inorganic base to keep the amine in the organic layer and the byproduct salt in the water.

Comparison of Methodologies

FeatureEthylene Oxide (EO)Ethylene Carbonate (EC)2-Chloroethanol
Selectivity (Mono) Moderate (Temp dependent)High Low (Quat risk)
Safety Severe (Explosive/Toxic Gas)High (Stable Solid/Liquid)Low (Highly Toxic)
Atom Economy 100%~50% (Loss of CO2)Low (Salt waste)
Reaction Speed FastSlow (Requires Heat)Moderate
Risk of "Bis" High (O-alkylation)Low High (Quaternization)

Process Decision Logic

Use this logic flow to determine your experimental setup.

DecisionTree Start Start: Select Reagent Scale Is this >1kg Scale? Start->Scale Safety Can you handle Toxic Gas? Scale->Safety No (Lab Scale) RouteEO Route: Ethylene Oxide (Strict Temp Control <50°C) Scale->RouteEO Yes (Industrial) Safety->RouteEO Yes (Specialized Lab) RouteEC Route: Ethylene Carbonate (Catalytic TBAI, 140°C) Safety->RouteEC No (Standard Lab)

Figure 2: Decision matrix for selecting the optimal synthetic route based on scale and safety infrastructure.

References

  • Clements, J. H. (2003).[1] Reactive Applications of Cyclic Alkylene Carbonates. Industrial & Engineering Chemistry Research. (Review of Ethylene Carbonate selectivity mechanisms).

  • Iwahara, T., et al. (1991).[1] Reaction of Amines with Ethylene Carbonate. Journal of Polymer Science. (Kinetics of EC vs. EO).

  • Smith, M. B., & March, J. (2007).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Nucleophilicity of Amines vs. Alcohols).

  • US Patent 2010020765. Method for ethoxylation of amines.[1] (Industrial parameters for minimizing poly-ethoxylation).

Sources

Reference Data & Comparative Studies

Validation

1H NMR Spectrum Analysis: 2-(2-(Piperidyl)ethoxy)ethanol Technical Guide

Content Type: Publish Comparison Guide Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS: 3603-43-8) Executive Summary & Application Con...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS: 3603-43-8)

Executive Summary & Application Context

2-(2-(Piperidin-1-yl)ethoxy)ethanol (also known as N-[2-(2-hydroxyethoxy)ethyl]piperidine) is a critical bifunctional building block used in the synthesis of antitussive agents (e.g., Pipazetate) and antipsychotic pharmaceutical intermediates. Its structure combines a basic piperidine ring with a hydrophilic polyethylene glycol (PEG)-like tail.

This guide provides a technical analysis of its 1H NMR spectrum, focusing on the distinction between the product and its synthetic precursors. Unlike standard spectral lists, this guide compares solvent performance (CDCl₃ vs. DMSO-d₆) to optimize the resolution of the hydroxyl (-OH) end-group and the critical N-methylene signals.

key Chemical Data
  • Formula: C₉H₁₉NO₂[1]

  • MW: 173.25 g/mol [1]

  • Structure: Piperidine ring attached to a diethylene glycol chain.

Strategic Methodology: Solvent Selection

The choice of solvent fundamentally alters the spectral topology of this amino-alcohol. The following comparison validates the optimal choice for specific analytical goals.

FeatureAlternative A: CDCl₃ (Chloroform-d)Alternative B: DMSO-d₆ (Dimethyl Sulfoxide-d6)Recommendation
OH Proton Visibility Poor. Appears as a broad, wandering singlet (variable shift 2.0–4.0 ppm) or disappears due to exchange.Excellent. Appears as a sharp triplet (approx. 4.5 ppm) due to strong H-bonding and slow exchange.Use DMSO-d₆ for end-group confirmation.
Alpha-Proton Resolution Good. N-CH₂ signals are distinct.Moderate. Solvent viscosity causes slight line broadening; water peak (3.33 ppm) may overlap with ether signals.Use CDCl₃ for purity assays and integration.
Salt Detection Poor. Salts often precipitate or cause massive broadening.Good. Solubilizes hydrochloride salts (e.g., if HCl gas was used in workup).Use DMSO-d₆ if salt formation is suspected.
Experimental Protocol

For routine characterization, CDCl₃ is the standard due to its sharp lines and cost-effectiveness. However, for process validation (confirming the terminal alcohol is intact), DMSO-d₆ is the required alternative.

1H NMR Spectral Assignment (CDCl₃)[2]

The spectrum is characterized by three distinct regions: the aliphatic piperidine ring (upfield), the N-alkyl "connector" (mid-field), and the oxygenated ether/alcohol region (downfield).

Predicted Spectral Data (400 MHz, CDCl₃)
Assignment LabelProton GroupTypeShift (δ, ppm)MultiplicityIntegrationCoupling (

)
A Ring

-CH₂
Aliphatic1.40 – 1.48Multiplet2H-
B Ring

-CH₂
Aliphatic1.55 – 1.65Multiplet4H-
C Ring

-CH₂
Amine2.40 – 2.50Broad Multiplet4H-
D N-CH₂ (Chain)Amine2.58Triplet2H6.0 Hz
E O-CH₂ (Chain 1)Ether3.62Triplet2H6.0 Hz
F O-CH₂ (Chain 2)Ether3.58 – 3.65Multiplet2H-
G CH₂-OH (Chain 2)Alcohol3.70 – 3.75Multiplet2H-
H -OHHydroxyl2.5 – 3.5Broad Singlet1H(Variable)

Note on Overlap: The ether protons (E, F) and the terminal alcohol methylene (G) often overlap in the 3.55–3.75 ppm region, creating a complex second-order envelope.

Visualization of Assignments

The following diagram maps the logical flow of assignment and the chemical structure.

G cluster_struct Chemical Structure & Proton Labels cluster_shifts Chemical Shift Regions struct Piperidine Ring (A, B, C) | N-CH2(D)-CH2(E)-O-CH2(F)-CH2(G)-OH(H) upfield Upfield (1.4-1.7 ppm) Ring C-C-C (A, B) struct->upfield Aliphatic midfield Mid-Field (2.4-2.6 ppm) N-CH2 Protons (C, D) struct->midfield Alpha to Nitrogen downfield Downfield (3.6-3.8 ppm) O-CH2 Protons (E, F, G) struct->downfield Alpha to Oxygen

Caption: Correlation map linking structural fragments to specific NMR spectral regions.

Comparative Analysis: Impurity Profiling

A critical aspect of using this guide is distinguishing the product from its reactants. The "Performance" of the analysis depends on identifying these specific impurity markers.

ComponentKey Marker Signal (CDCl₃)Comparison to Product
Product 2.58 ppm (t) (N-CH₂-CH₂-O)Reference signal.
Impurity: Piperidine 2.80 ppm (m) (Ring

-CH₂)
Unreacted amine shifts downfield (deshielded) compared to the alkylated product (~2.45 ppm).
Impurity: 2-(2-chloroethoxy)ethanol 3.75 ppm (t) (CH₂-Cl)The CH₂ attached to Chlorine is significantly deshielded compared to the N-CH₂ (2.58 ppm).
Impurity: Diethylene Glycol 3.60-3.75 ppm (Only)Lacks the upfield piperidine signals (1.4-2.5 ppm).
Troubleshooting: The "Salt" Trap

If the spectrum shows broad peaks at 3.0–3.5 ppm for the ring protons instead of 2.4 ppm, the sample is likely protonated (Salt form).

  • Correction: Add 1 drop of NaOD (in D₂O) or shake the CDCl₃ solution with aqueous NaHCO₃ to revert to the free base.

Experimental Workflow

To ensure reproducible data ("Trustworthiness"), follow this self-validating workflow.

Workflow Start Sample: 15mg Solvent Select Solvent Start->Solvent CDCl3 CDCl3 (Routine ID) Solvent->CDCl3 DMSO DMSO-d6 (OH Detection) Solvent->DMSO Acquisition Acquire 1H NMR (ns=16, d1=1.0s) CDCl3->Acquisition DMSO->Acquisition Check Check 2.4-2.6 ppm Region Acquisition->Check Pass Sharp Multiplets: Pure Free Base Check->Pass Matches Table Fail Broad/Shifted: Salt or Impurity Check->Fail Deviates Action Perform Free Base Extraction Fail->Action Action->Start

Caption: Decision tree for NMR acquisition and quality control validation.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 76959, 2-(2-(Piperidin-1-yl)ethoxy)ethanol. Retrieved from [Link]

  • LookChem. 2-(2-(Piperidin-1-yl)ethoxy)ethanol Product Information. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the 13C NMR Chemical Shifts of 2-(2-Piperidinoethoxy)ethanol

For researchers and professionals in drug development and chemical synthesis, precise structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone tech...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and chemical synthesis, precise structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for determining the carbon framework of organic molecules. This guide provides an in-depth analysis of the 13C NMR chemical shifts for 2-(2-Piperidinoethoxy)ethanol, a bifunctional molecule incorporating a piperidine ring and an ethoxyethanol chain. Understanding its spectral characteristics is crucial for confirming its synthesis, assessing its purity, and studying its interactions in various chemical environments.

This guide will delve into a comparative analysis of the predicted 13C NMR spectrum of 2-(2-Piperidinoethoxy)ethanol with experimental data from its structural analogs. This approach allows for a deeper understanding of how the electronic environment of each carbon atom is influenced by the molecule's unique architecture. Furthermore, a detailed experimental protocol is provided, outlining the best practices for acquiring a high-quality 13C NMR spectrum for this compound.

Comparative Analysis of 13C NMR Chemical Shifts

The interpretation of a 13C NMR spectrum relies on the principle that the chemical shift of a carbon nucleus is highly sensitive to its local electronic environment. Electron-withdrawing groups, for instance, will deshield a carbon nucleus, causing its resonance to appear at a higher chemical shift (downfield), while electron-donating groups will shield the nucleus, shifting its resonance to a lower chemical shift (upfield).

To thoroughly understand the 13C NMR spectrum of 2-(2-Piperidinoethoxy)ethanol, we will compare its predicted chemical shifts with the experimental values of its constituent fragments and closely related molecules: piperidine, N-ethylpiperidine, 2-ethoxyethanol, and N-(2-hydroxyethyl)piperidine.

Below is a table summarizing the predicted 13C NMR chemical shifts for 2-(2-Piperidinoethoxy)ethanol alongside the experimental data for its structural analogs.

Carbon AtomPredicted Chemical Shift (ppm) for 2-(2-Piperidinoethoxy)ethanolExperimental Chemical Shift (ppm) of Analogs
Piperidine Ring
C2', C6' (α to N)54.8Piperidine: 47.9N-Ethylpiperidine: 54.3
C3', C5' (β to N)26.2Piperidine: 27.9N-Ethylpiperidine: 26.1
C4' (γ to N)24.3Piperidine: 25.8N-Ethylpiperidine: 24.1
Ethoxyethanol Chain
C1 (N-CH₂)58.1N-(2-Hydroxyethyl)piperidine: 61.1
C2 (CH₂-O)70.52-Ethoxyethanol: 69.8
C3 (O-CH₂)67.22-Ethoxyethanol: 71.9
C4 (CH₂-OH)61.92-Ethoxyethanol: 61.7
Analysis of the Piperidine Moiety:

The carbons of the piperidine ring in 2-(2-Piperidinoethoxy)ethanol are designated as C2'/C6', C3'/C5', and C4'. The predicted chemical shifts for these carbons show a logical progression when compared to piperidine and N-ethylpiperidine.

  • C2' and C6' (α to Nitrogen): The predicted shift of 54.8 ppm is significantly downfield from the 47.9 ppm observed in unsubstituted piperidine. This deshielding is a direct consequence of the substitution on the nitrogen atom. The replacement of a proton with the more electron-withdrawing ethoxyethanol group removes electron density from the α-carbons, causing them to resonate at a higher frequency. This effect is comparable to the shift observed in N-ethylpiperidine (54.3 ppm), indicating that the electronic influence of the 2-(2-hydroxyethoxy)ethyl group on the α-carbons is similar to that of an ethyl group.[1]

  • C3', C5', and C4' (β and γ to Nitrogen): The predicted shifts for the β-carbons (26.2 ppm) and the γ-carbon (24.3 ppm) are very close to those observed in N-ethylpiperidine (26.1 ppm and 24.1 ppm, respectively).[1] This suggests that the electronic effect of the N-substituent diminishes rapidly with distance, and beyond the α-position, the carbon environment within the piperidine ring is largely unperturbed.

Analysis of the Ethoxyethanol Chain:

The ethoxyethanol portion of the molecule consists of four distinct carbon environments: C1, C2, C3, and C4.

  • C1 (N-CH₂): The carbon directly attached to the piperidine nitrogen (C1) is predicted to be at 58.1 ppm. This is reasonably close to the experimental value of 61.1 ppm for the analogous carbon in N-(2-hydroxyethyl)piperidine. The slight upfield prediction may be attributed to the limitations of the prediction algorithm or subtle conformational differences. The nitrogen atom's electron-donating character shields this carbon relative to a carbon attached to a more electronegative atom like oxygen.

  • C2 (CH₂-O): The predicted chemical shift for C2 is 70.5 ppm. This carbon is adjacent to an oxygen atom, which strongly deshields it. This value is in good agreement with the experimental shift of 69.8 ppm for the corresponding carbon in 2-ethoxyethanol.

  • C3 (O-CH₂): This carbon, situated between two oxygen atoms, is predicted at 67.2 ppm. Its proximity to two electronegative atoms results in a downfield shift. This is comparable to the 71.9 ppm observed in 2-ethoxyethanol.

  • C4 (CH₂-OH): The terminal carbon bearing the hydroxyl group is predicted at 61.9 ppm. This is consistent with the typical range for carbons attached to a hydroxyl group and is very close to the experimental value of 61.7 ppm in 2-ethoxyethanol.[2]

Experimental Protocol for 13C NMR Spectroscopy

To obtain a high-quality and reliable 13C NMR spectrum of 2-(2-Piperidinoethoxy)ethanol, the following experimental protocol is recommended. The causality behind each step is explained to ensure a robust and self-validating system.

1. Sample Preparation:

  • Analyte Purity: Ensure the sample of 2-(2-Piperidinoethoxy)ethanol is of high purity. Impurities will introduce extraneous peaks, complicating spectral interpretation. Purification via distillation or chromatography is recommended if purity is in doubt.

  • Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound. It is a relatively non-polar solvent that should readily dissolve the analyte and its 13C signal at ~77 ppm does not typically interfere with the signals of interest. For studies on hydrogen bonding or protic interactions, a protic deuterated solvent like methanol-d₄ (CD₃OD) or deuterium oxide (D₂O) could be employed, but be aware that this will affect the chemical shifts.

  • Concentration: Prepare a solution of approximately 50-100 mg of the compound in 0.6-0.7 mL of the deuterated solvent in a standard 5 mm NMR tube. This concentration provides a good signal-to-noise ratio in a reasonable acquisition time.

  • Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for 1H and 13C NMR, with its signal defined as 0.0 ppm. While many modern spectrometers can reference the spectrum to the residual solvent peak, the addition of a small amount of TMS can provide an absolute reference.

2. NMR Spectrometer Setup:

  • Field Strength: A spectrometer with a magnetic field strength of at least 400 MHz (for ¹H) is recommended for good signal dispersion in the 13C spectrum.

  • Tuning and Shimming: The spectrometer probe must be tuned to the 13C frequency and the magnetic field must be shimmed to homogeneity to ensure sharp, symmetrical peaks and optimal resolution. Automated tuning and shimming routines are standard on modern instruments.

3. Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on a Bruker spectrometer) is appropriate for a routine 13C spectrum. The 30° pulse angle is a good compromise between signal intensity and relaxation time.

  • Proton Decoupling: Broadband proton decoupling should be employed to collapse the carbon signals into singlets, which simplifies the spectrum and improves the signal-to-noise ratio through the Nuclear Overhauser Effect (NOE).

  • Acquisition Time (AQ): An acquisition time of 1-2 seconds is typically sufficient to allow for the decay of the free induction decay (FID) and to achieve good digital resolution.

  • Relaxation Delay (D1): A relaxation delay of 2-5 seconds is recommended. Quaternary carbons and carbons in sterically hindered environments can have long relaxation times. An adequate relaxation delay ensures that all carbon nuclei have returned to equilibrium before the next pulse, allowing for more accurate integration if needed, although routine 13C spectra are generally not integrated for quantitative analysis due to the variable NOE.

  • Number of Scans (NS): Due to the low natural abundance of the ¹³C isotope (~1.1%), a larger number of scans is required compared to ¹H NMR. A starting point of 1024 scans is reasonable for the recommended sample concentration. This can be increased to improve the signal-to-noise ratio for dilute samples.

  • Spectral Width (SW): A spectral width of 0 to 220 ppm is appropriate to encompass the full range of expected chemical shifts for organic molecules.

4. Data Processing:

  • Fourier Transformation: The acquired FID is converted into a frequency-domain spectrum via a Fourier transform.

  • Phase Correction: The spectrum must be accurately phased to ensure that all peaks are in the absorptive mode and have a flat baseline.

  • Baseline Correction: A baseline correction should be applied to remove any broad distortions in the baseline.

  • Referencing: The spectrum should be referenced to the TMS signal at 0.0 ppm or the residual solvent peak (e.g., CDCl₃ at 77.16 ppm).

Visualizing the Molecular Structure and NMR Assignment

The following diagram illustrates the molecular structure of 2-(2-Piperidinoethoxy)ethanol with the carbon atoms numbered for clear assignment in the 13C NMR spectrum.

Caption: Molecular structure of 2-(2-Piperidinoethoxy)ethanol with carbon numbering.

Logical Workflow for Spectral Analysis

The process of analyzing the 13C NMR spectrum of a novel or uncharacterized compound follows a logical progression to ensure accurate structure elucidation.

workflow cluster_data_acquisition Data Acquisition cluster_data_processing Data Processing cluster_spectral_analysis Spectral Analysis & Comparison cluster_conclusion Conclusion sample_prep Sample Preparation (Purity, Solvent, Concentration) nmr_setup Spectrometer Setup (Tuning, Shimming) sample_prep->nmr_setup acquisition Set Acquisition Parameters (Pulse Program, Decoupling, AQ, D1, NS, SW) nmr_setup->acquisition run_experiment Run Experiment acquisition->run_experiment fid_processing FID Processing (Fourier Transform, Phasing) run_experiment->fid_processing baseline_correction Baseline Correction fid_processing->baseline_correction referencing Referencing (TMS or Solvent) baseline_correction->referencing peak_picking Peak Picking & Listing referencing->peak_picking assignment Assign Peaks to Carbons peak_picking->assignment prediction Predict Spectrum (Software, Database) comparison Compare with Analogs (Piperidine, Ethoxyethanol) prediction->comparison comparison->assignment structure_confirmation Structure Confirmation assignment->structure_confirmation

Caption: Workflow for 13C NMR spectral analysis of 2-(2-Piperidinoethoxy)ethanol.

Conclusion

The 13C NMR spectrum of 2-(2-Piperidinoethoxy)ethanol can be confidently assigned through a combination of predictive methods and comparative analysis with structurally related compounds. The electron-withdrawing effects of the nitrogen and oxygen atoms play a significant role in determining the chemical shifts of the adjacent carbon atoms, leading to a well-dispersed and interpretable spectrum. By following the detailed experimental protocol provided, researchers can obtain high-quality data, enabling unambiguous structural confirmation and purity assessment, which are critical steps in the drug development and chemical synthesis pipelines.

References

  • Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391–1395.
  • ChemLibre Texts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved February 6, 2026, from [Link]

  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved February 6, 2026, from [Link]

  • Mallak Specialties Pvt Ltd. (n.d.). N-(2-Hydroxyethyl) Piperidine. Retrieved February 6, 2026, from [Link]

Sources

Validation

Comparative MS/MS Guide: 2-[2-(1-Piperidinyl)ethoxy]ethanol (CAS 3603-43-8)

[1] Executive Summary CAS 3603-43-8 , chemically known as 2-[2-(1-Piperidinyl)ethoxy]ethanol (or N-[2-(2-hydroxyethoxy)ethyl]piperidine), is a critical tertiary amine intermediate used in the synthesis of pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

CAS 3603-43-8 , chemically known as 2-[2-(1-Piperidinyl)ethoxy]ethanol (or N-[2-(2-hydroxyethoxy)ethyl]piperidine), is a critical tertiary amine intermediate used in the synthesis of pharmaceutical agents (e.g., Raloxifene analogs) and functionalized polymers.[1]

This guide provides a definitive mass spectrometry (MS) characterization of CAS 3603-43-8, specifically focusing on its Electrospray Ionization (ESI) fragmentation patterns.[1] To ensure robust identification, we compare its performance against its primary structural analogue and common synthetic impurity: 1-(2-Hydroxyethyl)piperidine (CAS 3040-44-6) .[1]

Key Differentiator: While both compounds share a piperidine core yielding a characteristic m/z 84 fragment, CAS 3603-43-8 is distinguished by a unique ether-cleavage transition (m/z 174


 112) absent in the shorter-chain analogue.[1]

Chemical Identity & Properties

FeatureTarget: CAS 3603-43-8 Alternative: CAS 3040-44-6
Name 2-[2-(1-Piperidinyl)ethoxy]ethanol1-(2-Hydroxyethyl)piperidine
Structure Piperidine–CH₂CH₂–O–CH₂CH₂–OHPiperidine–CH₂CH₂–OH
Formula C₉H₁₉NO₂C₇H₁₅NO
Monoisotopic Mass 173.1416 Da129.1154 Da
[M+H]⁺ Precursor 174.15 130.12
Role Long-chain linker, PEGylated intermediateShort-chain precursor, Impurity

Deep Dive: Fragmentation Mechanism of CAS 3603-43-8

Ionization Behavior

Under ESI(+) conditions, the tertiary nitrogen of the piperidine ring acts as the primary site of protonation, generating a stable [M+H]⁺ ion at m/z 174. The fragmentation is charge-remote, driven by the stability of the piperidinium cation.

Primary Fragmentation Pathways[1]
  • Dehydration (Neutral Loss of 18 Da): The terminal hydroxyl group undergoes elimination, likely assisted by the ether oxygen or the nitrogen via a cyclic transition state, yielding the ion at m/z 156.

    • Transition:

      
      
      
  • Ether Cleavage (Diagnostic Transition): The most informative pathway involves the cleavage of the C–O bond distal to the piperidine ring. This releases the ethylene glycol moiety (as a neutral loss of C₂H₄O or C₂H₆O₂) and retains the charge on the N-ethylpiperidine fragment.[1]

    • Fragment:m/z 112 (Composition: C₇H₁₄N⁺)[1]

    • Significance: This ion confirms the presence of the ethyl-linker attached to the nitrogen, distinguishing it from bare piperidine.

  • Ring Cleavage (Characteristic Fingerprint): High collision energies (CE > 30 eV) induce the cleavage of the exocyclic C–N bond or internal ring fragmentation, yielding the tetrahydropyridine or piperidine ring cation.

    • Fragment:m/z 84 (Composition: C₅H₁₀N⁺)[1]

    • Significance: Universal marker for N-substituted piperidines.[1]

Visualization of Signaling Pathways

Fragmentation M_H [M+H]+ Precursor m/z 174 M_H2O Dehydrated Ion m/z 156 M_H->M_H2O Loss of H₂O (-18 Da) Frag_112 N-Ethylpiperidine Cation m/z 112 (Diagnostic) M_H->Frag_112 Ether Cleavage (-62 Da) M_H2O->Frag_112 Loss of C₂H₄O (-44 Da) Frag_84 Piperidine Ring Cation m/z 84 (Core) Frag_112->Frag_84 C-N Cleavage (-28 Da)

Figure 1: Proposed ESI(+) fragmentation pathway for CAS 3603-43-8 showing the critical ether cleavage leading to the diagnostic m/z 112 ion.[1]

Comparative Analysis: Target vs. Alternative

The primary challenge in analyzing CAS 3603-43-8 is distinguishing it from its precursor, 1-(2-Hydroxyethyl)piperidine , which may be present as a reactant or degradation product.[1]

Spectral Comparison Table
ParameterCAS 3603-43-8 CAS 3040-44-6 (Analogue) Differentiation Strategy
Precursor Ion m/z 174m/z 130Mass Filter: Set Q1 to specific parent mass.[1]
Primary Fragment m/z 112m/z 112Origin: In CAS 3603-43-8, m/z 112 is a fragment.[1] In the analogue, it is the dehydrated product (

).
Secondary Fragment m/z 156m/z 84m/z 156 is unique to CAS 3603-43-8.[1]
Core Fragment m/z 84m/z 84Non-specific; use only for confirmation.
Neutral Loss 62 Da (Glycol chain)18 Da (Water)Monitor Neutral Loss Scan (NLS) of 62 Da for specific detection of the ether chain.
Performance Insight
  • Sensitivity: CAS 3603-43-8 typically exhibits higher ionization efficiency than the shorter analogue due to increased hydrophobicity (LogP ~0.4 vs. 0.3), leading to better retention on C18 columns and more stable desolvation in ESI.[1]

  • Specificity: The transition 174

    
     112  is highly specific. While the analogue produces m/z 112, it does so from a parent of 130. Cross-talk is negligible unless in-source fragmentation of 174 occurs (which would mimic 130).[1]
    

Validated Experimental Protocol

To ensure reproducibility, the following LC-MS/MS method is recommended. This protocol minimizes in-source fragmentation, preserving the molecular ion for accurate quantification.[1]

Sample Preparation
  • Stock Solution: Dissolve 1 mg of CAS 3603-43-8 in 1 mL of Methanol (1 mg/mL).

  • Working Standard: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile (+0.1% Formic Acid).

  • Matrix: If analyzing in biological fluids, use Protein Precipitation (PPT) with cold acetonitrile (1:3 v/v).[1]

LC-MS/MS Conditions
  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

  • Gradient:

    • 0-1 min: 5% B[1]

    • 1-4 min: Ramp to 90% B

    • 4-5 min: Hold 90% B

    • 5.1 min: Re-equilibrate 5% B

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Vol: 2 µL.

Mass Spectrometer Settings (Triple Quadrupole)
  • Ionization: ESI Positive Mode.

  • Source Temp: 350°C.

  • Capillary Voltage: 3500 V.

  • MRM Transitions:

CompoundPrecursor (m/z)Product (m/z)Collision Energy (eV)Dwell (ms)Purpose
CAS 3603-43-8 174.1112.12050Quantifier
CAS 3603-43-8 174.184.13550Qualifier
Analogue 130.184.12550Impurity Check

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 77066, 2-[2-(1-Piperidinyl)ethoxy]ethanol. Retrieved from [Link][1]

  • National Institute of Standards and Technology (NIST). Mass Spectrum of 1-(2-Hydroxyethyl)piperidine (CAS 3040-44-6). NIST Mass Spectrometry Data Center.[1] Retrieved from [Link][1]

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Spectral trends in GC-EI-MS data: Piperidine Fragmentation. Retrieved from [Link]

Sources

Comparative

Technical Comparison Guide: GC-MS Identification Strategies for 2-(2-(Piperidin-1-yl)ethoxy)ethanol

This guide outlines the technical identification and comparison of analytical methodologies for 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS 3603-43-8), a critical intermediate and potential impurity in the synthesis of pipe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the technical identification and comparison of analytical methodologies for 2-(2-(Piperidin-1-yl)ethoxy)ethanol (CAS 3603-43-8), a critical intermediate and potential impurity in the synthesis of piperidine-based pharmaceuticals (e.g., raloxifene, antihistamines).[1][2][3][4][5]

Executive Summary

2-(2-(Piperidin-1-yl)ethoxy)ethanol is a polar, semi-volatile amino-ether-alcohol often encountered as a degradation product or unreacted intermediate in drug development.[1][2][3][4][5] Its identification is challenging due to its dual functionality: a basic tertiary amine and a polar primary hydroxyl group.[2][3][4]

This guide compares two primary GC-MS workflows: Direct Injection (for rapid screening) and TMS Derivatization (for quantitative validation), alongside a brief evaluation of LC-MS as an alternative.[1][2][3][4]

Key Finding: While Direct Injection is viable for high-concentration raw material screening, TMS Derivatization is the superior protocol for trace impurity profiling due to improved peak symmetry and distinctive mass spectral shifting.[1][2][3][4]

Compound Profile & Physico-Chemical Properties[1][2][3][4][5][6][7][8][9]

PropertyDataRelevance to GC-MS
CAS Number 3603-43-8Unique Identifier
Formula

Nitrogen Rule applies (Odd MW)
Mol.[1][2][3][4][5][6] Weight 173.25 g/mol Detectable in standard scan range (35-500 m/z)
Boiling Point ~305°C (Predicted)Requires high final oven temp (>280°C)
pKa ~9.5 (Piperidine N)Basic; causes tailing on non-deactivated liners
Structure Piperidine ring -

- O -

- OH
Alpha-cleavage dominates fragmentation

Comparative Methodology: Direct vs. Derivatized GC-MS[1][2][3][4][5]

Method A: Direct Injection (Rapid Screening)

Mechanism: The sample is dissolved in a volatile solvent (Methanol or DCM) and injected directly.[3][4]

  • Pros: Minimal sample prep; lower cost; immediate results.[2][3][4]

  • Cons: Significant peak tailing due to hydrogen bonding (-OH) and amine interaction with silanols; lower sensitivity; risk of thermal degradation in the injector.[1][2][3][4]

Method B: Silylation / TMS Derivatization (Recommended)

Mechanism: The hydroxyl proton is replaced with a Trimethylsilyl (TMS) group using BSTFA, reducing polarity and increasing volatility.[3]

  • Pros: Sharp, symmetrical peaks; improved S/N ratio; distinctive mass shift (+72 amu) aids confirmation.[3][4]

  • Cons: Requires anhydrous conditions; longer prep time (30 min).

Method C: LC-MS (Alternative)

Mechanism: Electrospray Ionization (ESI) in positive mode (


).[1][2][3][4]
  • Pros: Highest sensitivity for trace analysis; no thermal stress.[1][2][3][4]

  • Cons: Matrix effects; lack of spectral libraries (NIST) compared to GC-MS.[1][2][3][4]

Detailed Experimental Protocols

Protocol 1: TMS Derivatization (The "Gold Standard")[3]

Reagents:

  • BSTFA + 1% TMCS: (N,O-Bis(trimethylsilyl)trifluoroacetamide with Trimethylchlorosilane).[1][2][3][4]

  • Solvent: Anhydrous Pyridine or Acetonitrile.[2][3][4]

Workflow:

  • Preparation: Weigh 10 mg of sample into a 1.5 mL GC vial.

  • Dissolution: Add 500 µL of Anhydrous Pyridine. Vortex until dissolved.[1][2][3][4]

  • Derivatization: Add 100 µL of BSTFA + 1% TMCS.

  • Incubation: Cap tightly and heat at 60°C for 30 minutes . (Heat is required to drive the reaction on the hindered alcohol if steric effects exist, though primary alcohols react quickly).[3][4]

  • Cooling: Allow to cool to room temperature.

  • Injection: Inject 1 µL into the GC-MS (Split 1:20).

Protocol 2: GC-MS Instrument Parameters[1][2][3][4][5]
ParameterSettingRationale
Column Rtx-5MS or DB-5MS (30m x 0.25mm x 0.25µm)Low polarity phase reduces amine tailing.[1][2][3][4][5]
Inlet Temp 260°CSufficient volatilization without pyrolysis.[3][4][5]
Carrier Gas Helium @ 1.0 mL/min (Constant Flow)Standard optimal linear velocity.[3][4][5]
Oven Program 60°C (1 min)

20°C/min

300°C (5 min)
Fast ramp prevents broadening; high final temp elutes the ether.[3][5]
Ion Source EI (70 eV) @ 230°CStandard ionization for library matching.[3][5]
Scan Range m/z 35 - 450Captures low mass fragments (m/z 98) and molecular ion.[2][3][4][5]

Data Interpretation & Fragmentation Pathways[1][2][4][11][12]

Mass Spectral Logic (Scientific Integrity)

The identification relies on detecting specific fragment ions generated by Alpha-Cleavage relative to the nitrogen atom and the oxygen atoms.[1][2][3][4]

1. The Diagnostic Base Peak (m/z 98): The most abundant ion in the spectrum of N-substituted piperidines is formed by the cleavage of the C-C bond adjacent to the nitrogen (exocyclic alpha-cleavage).[2][3][4]

  • Mechanism: Radical site on Nitrogen triggers cleavage of the chain.[2][3][4]

  • Fragment: N-methylene piperidinium ion (

    
    ).[1][2][3][4]
    
  • m/z: 98 .[2][3][4][7]

2. The Molecular Ion:

  • Direct Injection:

    
     = 173  (Weak intensity).[2][3][4]
    
  • TMS Derivative:

    
     = 245  (173 + 72).[2][3][4] Stronger intensity due to stabilization.[2][3][4][8]
    

3. Secondary Fragments:

  • m/z 84: Piperidinyl ring cation (

    
    ).[2][3]
    
  • m/z 45: Ethylene oxide fragment (

    
    ) in direct injection.
    
  • m/z 73: Trimethylsilyl cation (

    
    ) - Only in Method B.
    
Visualization: Fragmentation Workflow

Fragmentation Mol Molecular Ion (M+) Direct: m/z 173 TMS: m/z 245 Alpha Alpha Cleavage (Next to Nitrogen) Mol->Alpha EI (70eV) BasePeak Base Peak Ion (N-methylene piperidinium) m/z 98 Alpha->BasePeak Dominant Pathway Ring Ring Cleavage (Piperidinyl Cation) m/z 84 Alpha->Ring Secondary Pathway

Caption: Electron Impact (EI) fragmentation pathway showing the genesis of the diagnostic m/z 98 base peak.[1][2][3][4][5]

Validation & Quality Control (Self-Validating System)

To ensure "Trustworthiness" in your data, every sequence must include:

  • System Suitability Standard: Inject a standard of Piperidine or N-Ethylpiperidine to confirm the column activity.[1][2][3][4] If the piperidine peak tails significantly (Asymmetry factor > 1.5), the liner requires changing (deactivated wool recommended).[3]

  • Blank Injection: Inject pure derivatization reagent (BSTFA/Pyridine) to identify background siloxane peaks (m/z 73, 147, 207, 281) and ensure they do not interfere with the analyte.[3]

  • Retention Index (RI): Calculate the Kovats Retention Index using an alkane ladder (

    
    ). The RI for the TMS derivative should be approximately 1400-1500 on a 5% phenyl column (estimation based on structure).[1][2][3][4]
    

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 139436, 2-(2-(Piperidin-1-yl)ethoxy)ethanol.[1][2][3][4][5] Retrieved from [Link][1][2][3]

  • NIST Mass Spectrometry Data Center. NIST / EPA / NIH Mass Spectral Library (EI).[2][3][4] (Standard reference for piperidine fragmentation patterns). Retrieved from [Link][1][2][3]

  • Atherton, H. J., et al. (2019). GC-MS Analysis of Bio-active Compounds in Ethanol Extract.[2][3][4][9] Pharmacognosy Journal.[1][2][3][4] (Demonstrates GC-MS protocols for piperidine derivatives). Retrieved from [Link]

  • McLafferty, F. W., & Turecek, F. Interpretation of Mass Spectra.[3][4] (Authoritative text on Alpha-Cleavage mechanisms in amines).

Sources

Validation

Structural Elucidation of Piperidine Derivatives: A Comparative Guide to FTIR Analysis of Ether and Amine Functionalities

Introduction: The "Fingerprint" Challenge In the development of piperidine-based pharmacophores (e.g., fentanyl analogues, donepezil, paroxetine), structurally verifying the coexistence of ether linkages (C-O-C) and amin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Fingerprint" Challenge

In the development of piperidine-based pharmacophores (e.g., fentanyl analogues, donepezil, paroxetine), structurally verifying the coexistence of ether linkages (C-O-C) and amine moieties (C-N/N-H) is a recurring analytical bottleneck. While NMR is definitive for connectivity, FTIR remains the rapid-screening workhorse for functional group validation and polymorph identification.

The core challenge lies in the 1000–1300 cm⁻¹ spectral window . Here, the strong dipole changes of the ether C-O-C asymmetric stretch often mask the subtler C-N vibrations of the piperidine ring. Furthermore, the presence of substituents (electronic effects) and hydrogen bonding (in salts vs. free bases) causes significant wavenumber shifts.

This guide moves beyond basic peak tables. It provides a comparative analysis of FTIR modes (ATR vs. Transmission) and alternative vibrational spectroscopies (Raman), grounded in experimental causality.

Theoretical Framework & Spectral Assignments[1][2][3]

To accurately deconstruct the spectrum of a piperidine ether derivative, one must first isolate the vibrational modes of the individual functionalities.

The Piperidine Ring (Amine)

The piperidine ring is a saturated heterocycle. Its vibrational signature depends heavily on whether the nitrogen is secondary (free base), tertiary (N-substituted), or protonated (salt form).

  • N-H Stretching (Secondary Amines): Appears as a sharp, weak-to-medium band at 3300–3500 cm⁻¹ . In salts (piperidinium), this broadens significantly and shifts to 2400–3000 cm⁻¹ due to ammonium N-H⁺ vibrations.

  • Bohlmann Bands (Stereochemistry Marker): A critical but often overlooked feature. In trans-quinolizidine-like conformations where the N-lone pair is antiperiplanar to adjacent axial C-H bonds, distinct bands appear at 2700–2800 cm⁻¹ . These are absent in cis-conformations or N-protonated species.

  • C-N Stretching: Typically found between 1000–1360 cm⁻¹ . In piperidines, the ring C-N stretch is often coupled with C-C skeletal vibrations, making it less diagnostic than in acyclic amines.

The Ether Linkage (C-O-C)

Ether vibrations are dominated by the C-O-C stretching modes.[1]

  • Asymmetric Stretch (

    
    ):  Strong intensity.
    
    • Dialkyl ethers: 1085–1150 cm⁻¹

    • Alkyl-aryl ethers: 1200–1275 cm⁻¹ (shifted higher due to resonance).

  • Symmetric Stretch (

    
    ):  Weaker intensity, typically 800–1000 cm⁻¹ .
    
Comparative Data Table
Functional GroupVibration ModeWavenumber (cm⁻¹)IntensityNotes
Amine (2°) N-H Stretch3300–3500Weak/MedDisappears in tertiary amines.
Amine (Salt) N-H⁺ Stretch2400–3000Broad"Ammonium band"; overlaps C-H stretch.
Piperidine Bohlmann Bands 2700–2800MedDiagnostic for trans-conformation/lone pair orientation.
Piperidine C-N Stretch1000–1360MedOften obscured by Ether C-O.
Ether (Alkyl) C-O-C Asym Stretch1085–1150Strong Primary diagnostic for ethers.
Ether (Aryl) C-O-C Asym Stretch1200–1275Strong Higher frequency due to

carbon.
Ether C-O-C Sym Stretch800–1000WeakSecondary confirmation.[1]

Decision Logic: Distinguishing Overlapping Signals

The following diagram illustrates the logical workflow for assigning peaks in the congested fingerprint region when both groups are present.

PeakAssignment Start Start: Analyze 1000-1300 cm⁻¹ Region StrongBand Is there a VERY STRONG band? Start->StrongBand Position Check Position StrongBand->Position Yes CheckAmine Check Amine Status (3300-3500 cm⁻¹) StrongBand->CheckAmine No/Ambiguous ArylEther 1200-1275 cm⁻¹: Likely Aryl-Alkyl Ether Position->ArylEther AlkylEther 1085-1150 cm⁻¹: Likely Dialkyl Ether Position->AlkylEther NH_Present Peak Present: Secondary Amine CheckAmine->NH_Present NH_Absent Peak Absent: Tertiary Amine CheckAmine->NH_Absent Bohlmann Check 2700-2800 cm⁻¹ (Bohlmann Bands) NH_Absent->Bohlmann Conf_Trans Bands Present: Lone pair antiperiplanar (Free Base) Bohlmann->Conf_Trans Conf_Salt Bands Absent: Protonated Salt or Cis-conformation Bohlmann->Conf_Salt

Figure 1: Decision logic for structural elucidation of piperidine ethers using FTIR spectral features.

Comparative Analysis: Technique Selection

FTIR Mode: ATR vs. Transmission (KBr)

For piperidine derivatives, the choice of sampling technique fundamentally alters spectral quality.

  • ATR (Attenuated Total Reflectance):

    • Pros: Zero sample prep; ideal for high-throughput screening.

    • Cons:Peak Shift & Distortion. ATR relies on the wavelength-dependent depth of penetration (

      
      ). Lower wavenumber peaks (fingerprint region) appear more intense than in transmission. Peak positions can shift 2–5 cm⁻¹.
      
    • Verdict: Use for routine ID of known compounds.

  • Transmission (KBr Pellet):

    • Pros: Higher resolution; no depth-of-penetration distortion. Essential for resolving the Bohlmann bands (

      
      ) which can be lost in the noise of ATR spectra.
      
    • Cons: Hygroscopic nature of KBr can interfere with amine salt analysis (water bands at 3400 cm⁻¹ masking N-H).

    • Verdict: Mandatory for structural elucidation of new chemical entities (NCEs).

The Alternative: Raman Spectroscopy

When the C-O and C-N regions are hopelessly overlapped in FTIR, Raman spectroscopy is the superior alternative.

  • Selection Rule Difference: FTIR detects changes in dipole moment (Polar bonds: C-O, N-H are strong). Raman detects changes in polarizability (Non-polar/homonuclear bonds: C-C, C=C, N=N are strong).[2]

  • The Ether Advantage: The C-O-C stretch is weak in Raman.

  • The Amine Advantage: The piperidine ring breathing mode and C-N stretches are distinct and strong in Raman.

  • Strategy: By overlaying FTIR (strong Ether signal) and Raman (strong Ring signal), you can deconvolute the two groups.

Experimental Protocol: High-Resolution KBr Pellet

To ensure trustworthiness and reproducibility, follow this self-validating protocol designed to minimize moisture interference and maximize resolution of the Bohlmann bands.

Materials
  • Analytical grade KBr (FTIR grade, >99%).

  • Vacuum desiccator.

  • Hydraulic press (10-ton capacity).

  • Agate mortar and pestle.

Workflow Diagram

Protocol Step1 1. Dry KBr (110°C, 2h) Step2 2. Grind Sample (1:100 Ratio) Step1->Step2 Step3 3. Press Pellet (8-10 tons, 2 min) Step2->Step3 Step4 4. Visual Check (Transparent?) Step3->Step4 Step4->Step2 No (Cloudy/White) Step5 5. Acquire Spectrum (32 scans, 4cm⁻¹ res) Step4->Step5 Yes

Figure 2: Step-by-step workflow for preparing high-quality KBr pellets for piperidine analysis.

Critical Steps Explanation
  • Drying (Step 1): KBr is hygroscopic. Any absorbed water will appear at 3400 cm⁻¹ and 1640 cm⁻¹, potentially masking the N-H stretch of secondary piperidines.

  • Grinding Ratio (Step 2): A 1:100 sample-to-KBr ratio is critical. Too much sample leads to "bottoming out" (0% transmission) in the strong C-O ether region, making peak position determination impossible.

  • Visual Validation (Step 4): A cloudy pellet indicates particle size was too large (scattering light) or moisture ingress. The pellet must be glass-like transparent.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for fundamental peak assignments).
  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley. (Authoritative source for C-O and C-N shift ranges).
  • Konig, W. A., et al. (1991). "cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR." Tetrahedron. Link (Primary source for Bohlmann band diagnostics in piperidines).

  • Thermo Fisher Scientific. "Raman and FTIR Spectroscopy: Complementary Techniques." Link (Verification of Raman/FTIR selection rules).

  • NIST Chemistry WebBook. "Piperidine IR Spectrum." Link (Reference spectrum for unsubstituted piperidine).

Sources

Comparative

A Senior Application Scientist's Guide to Purity Assessment of 2-(2-Piperidinoethoxy)ethanol Against Reference Standards

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is not merely a matter of quality control; it is the bedrock upon which the safety and efficacy of the final active...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is not merely a matter of quality control; it is the bedrock upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. This guide provides an in-depth, technically-grounded comparison of 2-(2-Piperidinoethoxy)ethanol purity against certified reference standards. We will delve into the rationale behind analytical choices, provide a detailed experimental protocol, and illustrate how to interpret the resulting data to ensure your materials meet the most stringent quality requirements.

The Criticality of Purity for 2-(2-Piperidinoethoxy)ethanol

2-(2-Piperidinoethoxy)ethanol is a tertiary amine and an important intermediate in the synthesis of various pharmaceuticals. Its structural motifs are found in compounds with applications ranging from anti-arrhythmics to local anesthetics. The presence of impurities, even in trace amounts, can have significant consequences:

  • Altered Pharmacokinetics and Pharmacodynamics: Impurities can interact with biological targets, leading to unforeseen side effects or reduced therapeutic efficacy.

  • Toxicity: Some process-related impurities or degradation products can be inherently toxic or genotoxic. For instance, the ethoxylation process used to synthesize such molecules can sometimes leave behind carcinogenic contaminants like 1,4-dioxane[1][2][3].

  • Manufacturing Inconsistencies: Impurities can interfere with downstream reactions, leading to lower yields and batch-to-batch variability.

Therefore, a robust analytical strategy to accurately quantify the purity of 2-(2-Piperidinoethoxy)ethanol is indispensable.

The Cornerstone of Accuracy: Certified Reference Standards

A direct comparison to a Certified Reference Standard (CRS) is the gold standard for purity assessment. A CRS is a highly characterized material with a known purity, against which a test sample can be compared. Using a CRS provides a verifiable benchmark and ensures the accuracy and traceability of the analytical results. For quantitative analysis, a pharmaceutical secondary standard, which is traceable to a primary compendial standard (e.g., from USP), is often employed.

Analytical Methodology: The Power of Gas Chromatography-Mass Spectrometry (GC-MS)

Given the volatility of 2-(2-Piperidinoethoxy)ethanol, Gas Chromatography (GC) is an ideal analytical technique for its separation and quantification[4][5][6]. When coupled with a Mass Spectrometer (MS), this method offers unparalleled sensitivity and specificity, allowing for both the quantification of the main component and the identification of unknown impurities[7]. While High-Performance Liquid Chromatography (HPLC) can also be used, especially for less volatile related compounds[8], GC-MS often provides superior resolution for this class of molecules.

Why GC-MS?
  • High Resolving Power: Capillary GC columns can efficiently separate structurally similar compounds.

  • Sensitive Detection: Flame Ionization Detection (FID) offers excellent sensitivity for quantifiable analysis, while MS provides structural information for impurity identification.

  • Established Methodologies: GC-based methods are well-established for the analysis of residual solvents and process-related impurities in pharmaceutical manufacturing[9][10][11].

Experimental Protocol: A Step-by-Step Guide to GC-MS Analysis

This protocol is a robust starting point and should be validated according to ICH and USP guidelines to ensure its suitability for your specific application[12][13][14][15].

Materials and Reagents
  • 2-(2-Piperidinoethoxy)ethanol Test Sample

  • 2-(2-Piperidinoethoxy)ethanol Certified Reference Standard (CRS) [16]

  • Solvent: High-purity Methanol or Acetonitrile (GC grade)

  • Internal Standard (Optional but Recommended): e.g., Dodecane or another suitable non-interfering compound.

Sample and Standard Preparation
  • Reference Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2-(2-Piperidinoethoxy)ethanol CRS and dissolve it in a 25 mL volumetric flask with the chosen solvent.

  • Test Sample Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2-(2-Piperidinoethoxy)ethanol test sample and prepare it in the same manner as the reference standard.

  • Working Solutions: Prepare a series of dilutions from the stock solutions to establish linearity and to bring the sample concentration within the calibrated range of the instrument. If using an internal standard, add a consistent concentration to all standards and samples.

GC-MS Instrumentation and Parameters

The following table outlines a typical set of GC-MS parameters. Optimization may be required based on your specific instrument.

ParameterRecommended SettingRationale
GC System Agilent 8890 GC or equivalentProvides excellent reproducibility and control.
MS Detector Agilent 5977B MSD or equivalentOffers high sensitivity and spectral integrity.
Column DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalentA non-polar column suitable for a wide range of analytes.
Carrier Gas Helium (99.999% purity)Inert and provides good chromatographic efficiency.
Inlet Temperature 250 °CEnsures complete vaporization of the analyte.
Injection Volume 1 µL (Split mode, e.g., 50:1)Prevents column overloading and ensures sharp peaks.
Oven Program Initial: 80 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)A general-purpose program to separate early and late-eluting impurities.
MS Transfer Line 280 °CPrevents condensation of the analyte.
Ion Source Temp. 230 °COptimizes ionization efficiency.
Quadrupole Temp. 150 °CEnsures stable mass analysis.
Ionization Mode Electron Ionization (EI) at 70 eVStandard mode for generating reproducible mass spectra.
Scan Range 35 - 400 m/zCovers the expected mass range of the analyte and potential impurities.
Experimental Workflow Diagram

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing & Comparison prep_start Weigh CRS & Sample dissolve Dissolve in Solvent prep_start->dissolve dilute Prepare Working Solutions dissolve->dilute inject Inject into GC-MS dilute->inject separate Chromatographic Separation inject->separate detect Mass Spectrometric Detection separate->detect integrate Peak Integration detect->integrate identify Impurity Identification (MS Library) integrate->identify quantify Purity Calculation (% Area) integrate->quantify compare Compare to CRS quantify->compare

Caption: Workflow for purity analysis of 2-(2-Piperidinoethoxy)ethanol by GC-MS.

Data Interpretation and Comparison

The primary output from the GC-MS is a total ion chromatogram (TIC). The purity of the sample is typically calculated based on the area percent of the main peak relative to the total area of all peaks.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Comparative Data Table
AnalyteRetention Time (min)Area % (Reference Standard)Area % (Test Sample)Identification (MS)
2-(2-Piperidinoethoxy)ethanol12.599.8599.50Confirmed by MS
Impurity A9.80.050.25Tentative: Piperidine
Impurity B14.20.100.15Tentative: Di(ethylene glycol)
Unknown15.1Not Detected0.10Unknown
Interpreting the Results
  • Purity Comparison: The test sample shows a lower purity (99.50%) compared to the reference standard (99.85%).

  • Impurity Profile: The test sample has a higher level of Impurity A, which is likely unreacted piperidine, a starting material. The levels of other impurities are also slightly elevated.

  • Actionable Insights: The presence of starting material suggests that the reaction may have been incomplete or the purification process was insufficient. Further investigation into the unknown impurity at 15.1 minutes is warranted.

Potential Impurities and Their Origins

A thorough understanding of the synthetic route is crucial for predicting potential impurities. The synthesis of ethoxylated compounds can introduce several types of impurities[17].

  • Starting Materials: Unreacted piperidine or 2-(2-chloroethoxy)ethanol[18].

  • Byproducts: Formation of polyethylene glycols (PEGs) from side reactions of ethylene oxide[19].

  • Reagents and Catalysts: Residual catalysts or reagents used in the synthesis.

  • Degradation Products: Oxidation or other degradation pathways can lead to new impurities over time.

Logical Diagram for Impurity Analysis

Impurity_Analysis cluster_identification Identification Strategy cluster_quantification Quantification main_peak Main Peak in Chromatogram other_peaks Other Peaks (Potential Impurities) ms_library Compare MS to Library (e.g., NIST) other_peaks->ms_library ref_std Inject Known Potential Impurity Standards other_peaks->ref_std high_res_ms High-Resolution MS for Formula Determination other_peaks->high_res_ms area_percent Area Percent Calculation other_peaks->area_percent external_std External Standard Calibration other_peaks->external_std

Caption: Logical approach to identifying and quantifying impurities.

Conclusion

The rigorous purity assessment of 2-(2-Piperidinoethoxy)ethanol is a non-negotiable aspect of pharmaceutical development. By employing a validated GC-MS method and comparing the results against a certified reference standard, researchers can confidently ascertain the quality of their materials. This guide provides a comprehensive framework for this critical analysis, empowering scientists to make informed decisions that ultimately contribute to the development of safe and effective medicines.

References

  • HS Publishing. (2025, December 30). Analytical Methods for Determining the Peroxide Value of Trivalin-SF 2-(2-Ethoxyethoxy) Ethanol by Current USP/NF <401>. HS Publishing.
  • SIELC Technologies. Separation of 2-(2-(2-(2-Phenoxyethoxy)ethoxy)ethoxy)ethanol on Newcrom R1 HPLC column.
  • A new validated HPLC method for the simultaneous determination of 2-phenoxyethanol, methylparaben, ethylparaben and propylparaben in a pharmaceutical gel. (n.d.).
  • Google Patents. US20210040029A1 - Synthesis of 2-(2-aminoethoxy) ethanol.
  • Publisso.
  • ATSDR.
  • MDPI. Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline.
  • Benchchem. Characterization of 2,2-Diethoxyethanol Purity by GC-MS: An In-depth Technical Guide.
  • Cellular, Molecular and Biomedical Reports. GC-MS analysis of the active compound in ethanol extracts of white pepper (Piper nigrum l.) and pharmacological effects.
  • Google Patents. CN102115431A - Synthesis method of 2, 2-ethoxyethanol.
  • PubMed. Validation of GC method for quantitative determination of residual 2-(2-chloroethoxy)ethanol (CEE) and N-methyl-2-pyrrolidinone (NMP) in pharmaceutical active substance.
  • Pharmacognosy Journal. (2019, January 24). GC-MS Analysis of Bio-active Compounds in Ethanol Extract of Putranjiva roxburghii Wall. Fruit Peel.
  • gc method for quantitative determination of residual 2-(2-chloroethoxy)ethanol (cee) and n-methyl-2-pyrrolidinone (nmp) in quetiapine. (n.d.).
  • Reference method for the analysis of 2-butoxyethanol (2-BE) and other glycol ethers (GEs) in selected products (automotive. (n.d.).
  • Semantic Scholar. 2-(2-chloroethoxy)ethanol.
  • ChemScene. 3603-43-8 | 2-(2-(Piperidin-1-yl)ethoxy)ethanol.
  • PubMed. Development and validation of liquid chromatography-tandem mass spectrometry method for the estimation of a potential genotoxic impurity 2-(2-chloroethoxy)ethanol in hydroxyzine.
  • OMICS International. (2024, December 6). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products.
  • PubChem. 2-Piperidin-2-ylethanol.
  • uspbpep.com.
  • Wendy Kathryn. (2023, October 31). Not So Clean??
  • Ofni Systems.
  • Gas Chromatography and its Applications in Pharmaceutical Industry. (n.d.).
  • ACS Omega. (2021, October 26).
  • Rustic Strength.
  • Sigma-Aldrich. 2-Ethoxyethanol analytical standard 110-80-5.
  • Agilent. PURITY AND IMPURITY ANALYSIS.
  • ResearchGate. (2025, August 5).
  • Validation, Verification, and Transfer of Analytical Procedures (On-Demand). (n.d.).
  • SciRP.org.
  • 2-[2-[2-[2-[2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol. (n.d.).
  • Beauty Heroes. (2017, March 3).
  • USP-NF.
  • IISTE.org. Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production.
  • Cubic Analytical Solution.
  • Alcohol Pharmaceutical Secondary Standard; Certified Reference M

Sources

Validation

Technical Comparison: 2-[2-(1-Piperidinyl)ethoxy]ethanol vs. Piperazine Analogs

This technical guide details the structural, physicochemical, and analytical distinctions between 2-[2-(1-Piperidinyl)ethoxy]ethanol and its closest piperazine analogs (specifically 2-[2-(1-piperazinyl)ethoxy]ethanol).[1...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the structural, physicochemical, and analytical distinctions between 2-[2-(1-Piperidinyl)ethoxy]ethanol and its closest piperazine analogs (specifically 2-[2-(1-piperazinyl)ethoxy]ethanol).[1][2][3]

Executive Summary

In medicinal chemistry and process development, distinguishing between piperidine and piperazine side chains is critical due to their divergent metabolic profiles, receptor affinities, and synthetic reactivities.[1][2][3] While 2-[2-(1-Piperidinyl)ethoxy]ethanol (Compound A) contains a single nitrogen atom in a saturated ring, its piperazine analog (Compound B) introduces a second nitrogen, fundamentally altering basicity, polarity, and functionalization potential.[1][2][3]

This guide provides a definitive framework for differentiating these entities using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and physicochemical profiling.[1][2][3]

Molecular Architecture & Physicochemical Profile[2][4][5]

The core structural difference lies in the heterocycle: the piperidine ring is lipophilic and mono-basic, whereas the piperazine ring is amphiphilic and di-basic.[2]

Comparative Properties Table
Feature2-[2-(1-Piperidinyl)ethoxy]ethanol2-[2-(1-Piperazinyl)ethoxy]ethanol
CAS Registry 3221-69-6 (Free Base)13349-82-1
Formula C

H

NO

C

H

N

O

Mol.[1][3][4][5][6] Weight 173.25 g/mol 174.24 g/mol
Heterocycle Piperidine (1 Nitrogen)Piperazine (2 Nitrogens)
Basicity (pKa) ~10.1 (Mono-basic)pKa

~5.3, pKa

~9.7 (Di-basic)
LogP (Calc) ~0.9 (More Lipophilic)~ -1.5 (Hydrophilic)
H-Bond Donors 1 (OH)2 (OH, NH)
Reactivity Inert tertiary amineReactive secondary amine (NH)
Structural Logic Diagram

The following diagram visualizes the structural divergence and its impact on chemical behavior.

structure_comparison cluster_0 Piperidine Core (Compound A) cluster_1 Piperazine Core (Compound B) Pip Piperidine Ring (C5H10N-) PropA Lipophilic Mono-basic (Tertiary Amine) Pip->PropA SideChain Ethoxyethanol Chain (-CH2CH2OCH2CH2OH) Pip->SideChain Pzp Piperazine Ring (C4H9N2-) PropB Hydrophilic Di-basic (Sec. & Tert. Amines) Pzp->PropB Handle Reactive NH Site (Acylation/Alkylation Target) Pzp->Handle Functional Advantage Pzp->SideChain

Figure 1: Structural divergence highlighting the reactive NH handle present only in the piperazine analog.

Analytical Differentiation

A. Mass Spectrometry (MS) Fragmentation

Mass spectrometry offers the most rapid identification method.[1][2] The fragmentation patterns are distinct due to the stability of the cyclic iminium ions formed.[1][2]

  • Piperidine (Compound A): Under Electron Ionization (EI) or Collision-Induced Dissociation (CID), the piperidine ring typically undergoes

    
    -cleavage to yield a characteristic ion at m/z 84  (or m/z 98 if methylated).[1][2]
    
  • Piperazine (Compound B): The piperazine ring fragments to yield m/z 85 and m/z 99 (or m/z 56 via retro-Diels-Alder-like fragmentation).[1][2]

Protocol 1: LC-MS/MS Differentiation Workflow

Objective: Confirm identity via fragmentation ions.

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 1.8 µm).[1][2][3]

  • Gradient: 5% B to 95% B over 5 minutes. (Note: Piperazine analog elutes earlier due to lower LogP).[1][2]

  • MS Settings: ESI Positive Mode, Collision Energy 20-35 eV.

  • Diagnostic Criteria:

    • Precursor [M+H]+: 174.2 (Piperidine) vs 175.2 (Piperazine).[1][2]

    • Fragment m/z 98 : Indicates Piperidine (loss of ethoxyethanol side chain).[1][2]

    • Fragment m/z 99/56 : Indicates Piperazine.[1][2]

ms_fragmentation InputA Precursor: Piperidine Analog [M+H]+ = 174.2 CID Collision Induced Dissociation (20-35 eV) InputA->CID InputB Precursor: Piperazine Analog [M+H]+ = 175.2 InputB->CID FragA1 m/z 84 / 98 (Cyclic Iminium) CID->FragA1 Dominant Path A FragB1 m/z 85 / 99 (Piperazinium) CID->FragB1 Dominant Path B FragB2 m/z 56 (Ring Opening) CID->FragB2 Secondary Path B

Figure 2: MS/MS fragmentation pathways distinguishing the two heterocycles.

B. Nuclear Magnetic Resonance (1H-NMR)

NMR provides the definitive structural proof.[1][2]

  • Piperidine Analog:

    • Shows three distinct multiplets for the ring protons:

      
      -CH
      
      
      
      (~2.4 ppm),
      
      
      -CH
      
      
      (~1.5 ppm), and
      
      
      -CH
      
      
      (~1.4 ppm).[1][2][3]
    • Integral ratio for ring protons: 4:4:2.[1][2]

  • Piperazine Analog:

    • Shows two distinct multiplets for the ring protons (if N-unsubstituted):

      
      -CH
      
      
      
      adjacent to alkyl (~2.5 ppm) and
      
      
      -CH
      
      
      adjacent to NH (~2.8-2.9 ppm).[1][2]
    • The NH proton is broad and exchangeable (often not seen in CD

      
      OD).[1][2]
      
    • Integral ratio for ring protons: 4:4.[1][2][3]

Protocol 2: 1H-NMR Validation
  • Solvent: CDCl

    
     (preferred for observing NH) or DMSO-d
    
    
    
    .[1][2]
  • Concentration: 10 mg in 0.6 mL solvent.

  • Key Observation: Look for the "missing" central methylene signal (

    
    -CH
    
    
    
    ) in the piperazine spectrum.[1][2] If a multiplet appears at ~1.4-1.6 ppm integrating to 2 protons, the sample is the Piperidine analog.[1][2][3]

Functional & Biological Implications[2][4]

Solubility and Formulation
  • Piperazine Analog: Due to the secondary amine and lower LogP (-1.5), this compound is highly water-soluble.[1][2][3] It is often used as a "solubilizing tail" in drug design to improve the bioavailability of lipophilic scaffolds.[1][2]

  • Piperidine Analog: With a LogP of ~0.9, it is significantly more lipophilic.[1][2][3][7] It is preferred when blood-brain barrier (BBB) penetration is required, as the piperidine ring is a classic pharmacophore for CNS activity (e.g., Donepezil, Fentanyl).[1][2][3]

Receptor Affinity (Sigma vs. H3)

Research indicates that the choice between these rings drastically alters receptor selectivity:

  • Sigma-1 Receptor (

    
    R):  Piperidine derivatives generally exhibit higher affinity for 
    
    
    
    R compared to their piperazine counterparts.[1][2] The piperidine ring provides optimal hydrophobic bulk for the
    
    
    binding pocket [1].[1][2]
  • Histamine H3 Receptor: Both scaffolds are used, but the piperidine moiety is often associated with dual H3/

    
     activity, whereas piperazine is often more selective or used to tune pKa [2].[1][2][3]
    

References

  • Structural and Molecular Insight into Piperazine and Piperidine Derivatives. Journal of Medicinal Chemistry. Comparison of binding affinities showing piperidine preference for Sigma-1 receptors. [1][2]

  • Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. Detailed fragmentation pathways for N-substituted piperazines.

  • Piperidine Derivatives in Modern Drug Design. BenchChem Application Notes. Overview of physicochemical properties and synthetic utility. [1][2]

  • PubChem Compound Summary: 2-(2-(Piperazin-1-yl)ethoxy)ethanol. National Library of Medicine.[1][2][3] [1][2]

Sources

Comparative

Strategic Analytical Characterization of Pipazethate Synthesis Intermediates: A Methodological Comparison Guide

Executive Summary & Strategic Context Pipazethate (10H-pyrido[3,2-b][1,4]benzothiazine-10-carboxylic acid 2-(2-piperidinoethoxy)ethyl ester) represents a class of non-narcotic antitussives derived from the azaphenothiazi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

Pipazethate (10H-pyrido[3,2-b][1,4]benzothiazine-10-carboxylic acid 2-(2-piperidinoethoxy)ethyl ester) represents a class of non-narcotic antitussives derived from the azaphenothiazine scaffold.[1] While the final API characterization is well-documented in pharmacopeias, the control of its synthesis intermediates—specifically the reactive carbamoyl chlorides and the regioisomeric azaphenothiazine core—remains a critical gap in process analytical technology (PAT).

This guide moves beyond standard testing to compare analytical methodologies . We evaluate the "Standard Approach" (often insufficient for complex kinetics) against "Advanced Characterization" (required for high-purity process development), providing the rationale for selecting one over the other.

The Synthesis Pathway

The synthesis typically proceeds via the activation of 1-azaphenothiazine followed by coupling with a piperidino-ethoxy-ethanol side chain.[1]

PipazethateSynthesis Precursor 2-Aminopyridinethiol + 2-Chloronitrobenzene Core Intermediate A: 1-Azaphenothiazine Precursor->Core Smiles Rearrangement & Cyclization ReactiveInt Intermediate B: 10-Chlorocarbonyl- 1-azaphenothiazine Core->ReactiveInt Acylation Activator Phosgene/Triphosgene Activator->ReactiveInt API Pipazethate HCl ReactiveInt->API Esterification SideChain Intermediate C: 2-(2-Piperidinoethoxy)ethanol SideChain->API

Figure 1: Critical Control Points in Pipazethate Synthesis. Intermediate B is the most kinetically unstable node.

Characterization of Intermediate A: 1-Azaphenothiazine

The Challenge: The formation of the azaphenothiazine core often yields regioisomers (e.g., 2-azaphenothiazine) depending on the cyclization method (Smiles rearrangement). Standard HPLC often fails to resolve these positional isomers effectively due to identical polarity.[1]

Comparative Analysis: Isomeric Structural Confirmation
FeatureMethod A: Standard 1H NMR (400 MHz)Method B: 2D NMR (HMBC/HSQC)Verdict
Differentiation Relies on subtle coupling constant (

) differences in the pyridine ring.[1]
Correlates proton shifts to nitrogen/carbon placement directly.[1]Method B is Essential
Sensitivity High, but prone to overlap in the aromatic region (6.5–8.5 ppm).Resolves overlapping multiplets by spreading data into two dimensions.Method B is Superior
Throughput Fast (<10 min).[1]Slower (30–60 min).[1]Method A is Screening only

Expert Insight: In 1-azaphenothiazine, the nitrogen in the pyridine ring causes a significant deshielding effect on the adjacent protons (H-2 and H-4 positions).[1] However, in a mixture of isomers, these signals overlap with the benzene ring protons.

  • Recommendation: Do not rely solely on 1D 1H NMR for process validation. Use 1H-15N HMBC to definitively locate the pyridine nitrogen relative to the sulfur bridge.

Characterization of Intermediate B: 10-Chlorocarbonyl-1-azaphenothiazine

The Challenge: This is a reactive acid chloride.[1] It is highly susceptible to hydrolysis, converting back to the parent amine (Intermediate A) or forming symmetric urea impurities upon exposure to moisture in the analytical solvent.

Comparative Analysis: Purity Monitoring
Performance MetricMethod A: Direct RP-HPLCMethod B: In-Situ Derivatization HPLC
Sample Stability Poor. The intermediate hydrolyzes on the column or in the autosampler, leading to false low potency.[1]High. The reactive chloride is instantly converted to a stable methyl carbamate.
Quantification Inaccurate. The "impurity" (Intermediate A) increases during the run.Precise. Measures the stable surrogate molecule.
Mobile Phase Requires water-free normal phase (rarely robust).[1]Standard Reverse Phase (Water/MeCN) is compatible.[1]
Validated Protocol: In-Situ Derivatization

Why this works: Instead of trying to measure the unstable acid chloride, we intentionally react it with an excess of methanol to form the stable methyl ester (carbamate) analog. This reaction is instantaneous and quantitative.[1]

Step-by-Step Methodology:

  • Quench Solution Preparation: Prepare a solution of 1% Diethylamine in HPLC-grade Methanol (The base catalyzes the derivatization and neutralizes HCl).

  • Sampling: Withdraw 50 µL of the reaction mixture (Intermediate B stream).

  • Derivatization: Immediately submerge the aliquot into 950 µL of the Quench Solution. Vortex for 10 seconds.[1]

    • Mechanism:[1][2]R-CO-Cl + MeOH/Et2NH -> R-CO-OMe + Et2NH.HCl[1]

  • Analysis: Inject the sample into the HPLC.

  • Calculation: Quantify the Methyl Carbamate peak. Use a molar correction factor to back-calculate the concentration of the acid chloride.

HPLC Conditions (for Derivatized Sample):

  • Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

  • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).[1]

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm (Aromatic core absorption).[1]

Characterization of Intermediate C: 2-(2-Piperidinoethoxy)ethanol

The Challenge: This side chain lacks a strong chromophore (no aromatic ring), making UV detection at standard wavelengths (254 nm) impossible.[1]

Comparative Analysis: Detection Techniques
FeatureMethod A: Low-UV HPLC (205-210 nm)Method B: CAD/ELSD DetectionMethod C: GC-FID
Selectivity Low. Solvents and buffer salts absorb heavily, causing baseline drift.[1]High. Detects all non-volatile analytes regardless of chromophore.High. Excellent for volatile alcohols.[1]
Sensitivity Poor for this specific alcohol.[1]Good (ng levels).Excellent.
Robustness Low.[3] Requires ultra-pure solvents.[1]High.Highest.

Expert Recommendation: Use Method C (GC-FID) for raw material release testing of the side chain.[1]

  • Reasoning: The piperidine ring and ether linkages are thermally stable enough for GC. GC-FID provides a linear response proportional to carbon content, avoiding the response factor issues of UV analysis for non-aromatic compounds.[1]

Analytical Decision Tree (Workflow)

This diagram guides the analytical scientist through the selection of the correct method based on the intermediate's chemical state.

AnalyticalDecisionTree Start Select Intermediate Q1 Is the molecule UV Active? Start->Q1 Q2 Is it chemically stable in water? Q1->Q2 Yes (Aromatic Core) MethodGC Use GC-FID (Intermediate C) Q1->MethodGC No (Side Chain) MethodDeriv Use Derivatization HPLC (Intermediate B) Q2->MethodDeriv No (Acid Chloride) MethodStd Use Standard RP-HPLC (Intermediate A / API) Q2->MethodStd Yes

Figure 2: Logic flow for selecting the appropriate analytical technique for Pipazethate intermediates.

References

  • Synthesis of Azaphenothiazines: Pluta, K. (2025).[4] "Synthesis of 1-azaphenothiazine." ResearchGate.[1][5] Available at: [Link]

  • Pipazethate Structure & Properties: National Center for Biotechnology Information (2025).[1] "PubChem Compound Summary for CID 22425, Pipazethate." PubChem. Available at: [Link][1]

  • Analytical Methods for Pipazethate: El-Saharty, Y.S., et al. (2010).[1][6] "Stability-indicating methods for the determination of pipazethate HCl." Journal of Advanced Research.[6] Available at: [Link][1]

  • Azaphenothiazine Characterization: Morak-Młodawska, B., et al. (2025).[1] "10H-1,9-diazaphenothiazine and its 10-derivatives: synthesis, characterisation and biological evaluation." ResearchGate.[1][5] Available at: [Link]

Sources

Validation

Refractive Index and Density Validation for 2-(2-Piperidinoethoxy)ethanol

Executive Summary Objective: To establish a rigorous validation protocol for the physical characterization of 2-(2-Piperidinoethoxy)ethanol (CAS 3603-43-8), a critical intermediate in the synthesis of antitussive agents...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To establish a rigorous validation protocol for the physical characterization of 2-(2-Piperidinoethoxy)ethanol (CAS 3603-43-8), a critical intermediate in the synthesis of antitussive agents (e.g., Pipazethate) and functionalized polymers.

Core Insight: Unlike common solvents with fixed pharmacopeial standards, 2-(2-Piperidinoethoxy)ethanol often lacks widely published experimental constants in standard safety data sheets. Consequently, researchers must validate purity not just against a database value, but through comparative structure-property analysis against its morpholine analog and precursors. This guide outlines the methodology to determine, validate, and interpret these physical constants to ensure downstream reaction efficiency.

Compound Profile & Theoretical Baseline

Understanding the structural influence on physical properties is the first step in validation. The piperidine ring (C₅H₁₀N-) imparts specific density and refractive characteristics distinct from its morpholine (C₄H₈NO-) counterpart.

PropertyTarget: 2-(2-Piperidinoethoxy)ethanolAnalog: 2-MorpholinoethanolPrecursor: 2-(2-Chloroethoxy)ethanol
CAS Number 3603-43-8 622-40-2628-89-7
Structure Piperidine ring + Glycol ether chainMorpholine ring + Glycol ether chainChloro-substituted Glycol ether
Molecular Weight 173.25 g/mol 131.17 g/mol 124.57 g/mol
Density (20°C) ~0.98 - 1.02 g/cm³ (Estimated)1.0687 g/cm³1.18 g/mL
Refractive Index (

)
~1.460 - 1.475 (Estimated)1.4781.440 - 1.442
Key Purity Risk Hygroscopicity (Water absorption)Oxidation / Ring openingUnreacted alkyl halide

*Note: Experimental values for CAS 3603-43-8 are scarce in public databases. The estimated range is derived from group contribution methods comparing the lighter piperidine ring vs. the heavier oxygen-containing morpholine ring.

Critical Analysis:
  • Density as a Purity Indicator: The target compound is significantly less dense than its chloro-precursor (1.18 g/mL). A density reading above 1.05 g/cm³ strongly suggests contamination with unreacted 2-(2-Chloroethoxy)ethanol or the presence of a morpholine derivative if used in parallel processes.

  • Refractive Index (RI) Sensitivity: The RI is highly sensitive to water content. As a glycol ether derivative, this compound is hygroscopic. A depression in RI (towards 1.33) indicates moisture contamination.

Comparative Analysis: Performance & Stability

This section compares the target compound against alternative intermediates used in similar nucleophilic substitution reactions.

A. Thermal Stability & Volatility
  • 2-(2-Piperidinoethoxy)ethanol: Exhibits a high boiling point (>250°C estimated), making it stable for high-temperature etherification reactions but difficult to remove by simple distillation.

  • Alternative (Morpholine Analog): Slightly lower thermal stability due to the morpholine oxygen, which can be prone to oxidative degradation under aggressive conditions.

B. Measurement Sensitivity
  • Temperature Coefficient (

    
    ):  Organic liquids typically show a decrease in RI of 
    
    
    
    per °C rise.
    • Implication: A temperature deviation of just 2°C during measurement can shift the RI by ~0.0009, potentially causing a false "out of spec" result. Precise temperature control (Peltier) is non-negotiable.

Experimental Validation Protocol

This protocol defines the "Gold Standard" workflow for validating the identity and purity of 2-(2-Piperidinoethoxy)ethanol.

Phase 1: Instrumentation Setup
  • Density: Oscillating U-tube Density Meter (e.g., Anton Paar DMA series or equivalent).

    • Resolution:

      
      .
      
    • Temp Control:

      
      .
      
  • Refractive Index: Digital Refractometer (Abbe-type optics with LED source).

    • Wavelength: 589 nm (Sodium D-line).

    • Temp Control: Integrated Peltier thermostat.

Phase 2: Sample Preparation
  • Drying: Ensure the sample is dried over molecular sieves (3Å or 4Å) for 24 hours to remove trace water.

    • Why? Water (

      
      ) significantly lowers the RI of glycol ethers.
      
  • Filtration: Filter through a 0.45 µm PTFE syringe filter to remove particulate matter that scatters light (affecting the shadowline in RI measurement).

  • Degassing: Sonicate for 5 minutes to remove micro-bubbles which cause density measurement errors (spikes).

Phase 3: Measurement Workflow (Visualized)

ValidationWorkflow Start Sample Intake (CAS 3603-43-8) PreTreat Pre-Treatment (Dry & Degas) Start->PreTreat TempEq Temp Equilibration (20.0°C ± 0.05) PreTreat->TempEq Measure Dual Measurement (Density & RI) TempEq->Measure Decision Data Analysis Measure->Decision Pass Pass: Identity Confirmed (Density < 1.05) Decision->Pass Values within Range Fail_Impurity Fail: High Density (Check Chloro-Precursor) Decision->Fail_Impurity Density > 1.05 Fail_Water Fail: Low RI (Check Moisture) Decision->Fail_Water RI < 1.455

Figure 1: Decision logic for validating 2-(2-Piperidinoethoxy)ethanol purity based on physical constants.

Data Interpretation & Troubleshooting

Use the following table to interpret deviations in your experimental data.

ObservationLikely CauseCorrective Action
Density > 1.05 g/cm³ Contamination with 2-(2-Chloroethoxy)ethanol (Precursor).Perform GC-MS to quantify alkyl halide impurity. Re-distill if necessary.
Density > 1.06 g/cm³ Cross-contamination with Morpholine analog .[1]Check synthesis lines; Piperidine vs Morpholine swap.
RI < 1.455 Moisture Contamination .[2][3][4]Karl Fischer Titration (KFT) to confirm water %. Re-dry with molecular sieves.
RI > 1.480 Polymerization or degradation products.Check for color change (yellowing); assess by HPLC.
Drifting Reading Temperature Instability or evaporation.Ensure prism cover is closed; calibrate thermostat.
Self-Validating System Check

To ensure your instrument is reading correctly before testing the valuable sample:

  • Water Check: Measure HPLC-grade water at 20°C.

    • Target Density:

      
      .
      
    • Target RI:

      
      .
      
  • Toluene Standard (Optional): For organic range verification.

    • Target RI:

      
       at 20°C.
      

References

  • PubChem Database. 2-(2-Piperidinoethoxy)ethanol (Compound Summary).[5] National Center for Biotechnology Information. Available at: [Link]

  • ASTM International. ASTM D1218 - Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids. Available at: [Link]

  • ASTM International. ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter. Available at: [Link]

  • ChemSrc. 2-(2-Chloroethoxy)ethanol Physical Properties (Precursor Data). Available at: [Link]

Sources

Safety & Regulatory Compliance

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